3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol

Core Science & Biosynthesis

The Ascendant Scaffold: A Technical Guide to the Therapeutic Potential of Amino-Azetidin-3-ol Derivatives in Drug Discovery

Abstract

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged from the periphery of medicinal chemistry to become a privileged scaffold in modern drug discovery.[1] Its inherent ring strain, conformational rigidity, and sp3-rich character offer a unique combination of properties that can impart significant advantages in potency, selectivity, and pharmacokinetic profiles.[1][2] This technical guide provides an in-depth exploration of a particularly promising subclass: amino-azetidin-3-ol derivatives. We will dissect the synthetic strategies that grant access to this versatile core, elucidate the mechanistic basis for its diverse pharmacological activities, and present a forward-looking perspective on its therapeutic potential. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this scaffold in their therapeutic programs.

The Azetidine Advantage: Physicochemical Properties and Pharmacokinetic Implications

The compact and strained nature of the azetidine ring is not a liability but a key asset in drug design.[1] Unlike more flexible aliphatic chains or larger ring systems, the azetidine framework provides a well-defined three-dimensional geometry.[1] This conformational constraint can lead to a lower entropic penalty upon binding to a biological target, potentially resulting in higher affinity and selectivity.

Furthermore, the introduction of the sp3-rich azetidine motif can enhance key pharmacokinetic properties:

• Increased Solubility: The nitrogen atom can act as a hydrogen bond acceptor, improving aqueous solubility compared to carbocyclic analogs.

• Metabolic Stability: The azetidine ring can be more resistant to metabolic degradation than linear amines or other heterocyclic systems, leading to an improved half-life.[2]

• Reduced Lipophilicity: The polar nature of the scaffold can help to mitigate excessive lipophilicity, a common challenge in drug development that can lead to off-target effects and poor pharmacokinetic profiles.

The presence of both an amino and a hydroxyl group on the azetidin-3-ol core provides two key vectors for chemical modification, allowing for the fine-tuning of these properties and the exploration of diverse structure-activity relationships (SAR).

Synthetic Strategies: Accessing the Amino-Azetidin-3-ol Core

The synthesis of functionalized azetidines has historically been challenging due to ring strain.[3] However, recent advancements have made these scaffolds more accessible. Several robust strategies can be employed to construct the amino-azetidin-3-ol core and its derivatives.

From β-Lactams: The Synthon Approach

One of the most versatile methods for synthesizing C-3 functionalized azetidines involves the reduction of β-lactams (azetidin-2-ones).[4] This approach allows for the stereocontrolled introduction of substituents.

Experimental Protocol: Synthesis of a Generic N-Protected Amino-Azetidin-3-ol from a β-Lactam

• Starting Material: A suitably N-protected 3-amino-azetidin-2-one. The choice of protecting group (e.g., Boc, Cbz) is critical for compatibility with subsequent reaction conditions.

• Reduction: The β-lactam is reduced using a powerful reducing agent such as lithium aluminum hydride (LiAlH4) or diisobutylaluminium hydride (DIBAL-H) in an aprotic solvent like tetrahydrofuran (THF) at low temperatures (e.g., 0 °C to room temperature).[4]

  • Causality: The use of a strong hydride donor is necessary to reduce the amide bond of the β-lactam to the corresponding amine without cleaving the strained four-membered ring. Low temperatures are employed to control the reactivity and minimize side reactions.

• Work-up and Purification: The reaction is carefully quenched with water and a base (e.g., NaOH solution). The resulting aluminum salts are filtered off, and the organic phase is extracted, dried, and concentrated. The crude product is then purified by column chromatography to yield the desired N-protected amino-azetidin-3-ol.

Caption: Reduction of a β-Lactam to an Amino-Azetidin-3-ol.

Intramolecular Cyclization

Intramolecular cyclization of appropriately substituted open-chain precursors is another powerful strategy. This often involves the formation of the azetidine ring via nucleophilic substitution.[4]

Experimental Protocol: Intramolecular Cyclization to form an N-Substituted Azetidin-3-ol

• Precursor Synthesis: A common precursor is a 2,4-dihalo-3-aminopropanol derivative. The choice of halogens (e.g., bromine, chlorine) influences the rate of cyclization.

• Cyclization: The precursor is treated with a base (e.g., sodium hydroxide, potassium carbonate) in a suitable solvent. The amino group acts as the nucleophile, displacing one of the halides to form the azetidine ring.

  • Causality: The base is required to deprotonate the amine, increasing its nucleophilicity to facilitate the intramolecular cyclization. The reaction is often heated to overcome the activation energy associated with forming the strained four-membered ring.

• Purification: The product is isolated by extraction and purified by distillation or chromatography.

Therapeutic Landscape: Applications of Amino-Azetidin-3-ol Derivatives

The amino-azetidin-3-ol scaffold and its close analogs have demonstrated significant potential across a wide range of therapeutic areas.

Central Nervous System (CNS) Disorders

A significant area of application for amino-azetidine derivatives is in the treatment of CNS disorders, particularly depression.[5] These compounds have been explored as triple reuptake inhibitors (TRIs), targeting the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.[6]

Mechanism of Action: Triple Reuptake Inhibition

Major depressive disorder is often associated with a deficiency in the levels of monoamine neurotransmitters in the synaptic cleft. TRIs block the reuptake of serotonin, norepinephrine, and dopamine, thereby increasing their concentration in the synapse and enhancing neurotransmission. The addition of a dopamine component to the traditional serotonin and norepinephrine reuptake inhibition is thought to improve efficacy and reduce the onset time of antidepressant action.[5]

Caption: Mechanism of Action of a Triple Reuptake Inhibitor.

Structure-Activity Relationship Insights:

Studies have shown that the nature of the substituents on both the azetidine nitrogen and the amino group at the 3-position is crucial for potent and balanced triple reuptake inhibition.[5] For instance, bioisosteric modification of a 3-α-oxyazetidine to a 3-aminoazetidine has been a successful strategy in developing novel TRIs.[5]

Oncology

The azetidine scaffold is present in several FDA-approved anticancer agents, such as the MEK inhibitor cobimetinib.[7] Derivatives of 3-amino-2-azetidinone have been synthesized as analogues of combretastatin A4, a potent tubulin polymerization inhibitor.[8] These compounds have demonstrated significant anti-proliferative activity against colon cancer cell lines.[8]

Mechanism of Action: Tubulin Polymerization Inhibition

Microtubules are essential components of the cytoskeleton and are crucial for cell division. Tubulin polymerization inhibitors bind to tubulin, preventing the formation of microtubules. This disrupts the mitotic spindle, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells.

Infectious Diseases

The azetidine ring is a core component of many β-lactam antibiotics, including penicillins and carbapenems.[9] The 3-mercapto-1-(1,3-thiazolin-2-yl)azetidine moiety, for example, is a key component of the oral carbapenem L-084.[10] The unique reactivity of the strained β-lactam ring is central to the mechanism of action of these antibiotics, which involves the acylation and inactivation of bacterial penicillin-binding proteins (PBPs) responsible for cell wall synthesis.

GABA Uptake Inhibition

Azetidine derivatives have also been investigated as conformationally constrained analogues of γ-aminobutyric acid (GABA) and β-alanine for their potential as GABA uptake inhibitors.[11] By blocking the GABA transporters (GATs), these compounds can increase the concentration of GABA in the synapse, leading to enhanced inhibitory neurotransmission. This mechanism is of interest for the treatment of epilepsy and other neurological disorders.

Future Directions and Conclusion

The amino-azetidin-3-ol scaffold represents a dynamic and promising area of drug discovery. Its unique structural and physicochemical properties make it an attractive starting point for the design of novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles. The continued development of innovative synthetic methodologies will further enhance the accessibility of diverse derivatives for biological screening.[2]

Future research will likely focus on:

• Exploring New Therapeutic Targets: The versatility of the scaffold suggests that its application can be extended to a wider range of biological targets.

• Stereoselective Synthesis: The development of efficient and scalable stereoselective syntheses will be crucial for the clinical development of chiral amino-azetidin-3-ol derivatives.

• Bioisosteric Replacements: The azetidine ring will continue to be explored as a bioisosteric replacement for other cyclic and acyclic moieties to optimize drug properties.

References

• Mehra, V., Lumb, I., Anand, A., & Kumar, V. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(79), 50199-50228. [Link]

• Sunagawa, M., & Sasaki, A. (1997). A practical and facile synthesis of azetidine derivatives for oral carbapenem, L-084. The Journal of Antibiotics, 50(3), 263-271. [Link]

• Chalyk, S., Galy,A., Grygorenko, O. O., & Komarov, I. V. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1143. [Link]

• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2013). Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine. ACS Medicinal Chemistry Letters, 4(12), 1159–1163. [Link]

• Howell, C. F., & Quin, L. D. (1972). 3-azetidinols. U.S.

• Cheekatla, S. R., G, S., & Syed, A. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery, 1-19. [Link]

• Tripodi, F., Dapiaggi, F., Orsini, F., Pagliarin, R., Sello, G., & Coccetti, P. (2018). Synthesis and biological evaluation of new 3-amino-2-azetidinone derivatives as anti-colorectal cancer agents. MedChemComm, 9(5), 843-852. [Link]

• Cheekatla, S. R., G, S., & Syed, A. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery. [Link]

• Falivene, M. R., Bruni, B., de Feo, V., De Simone, A., & Andrisano, V. (2010). Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. European Journal of Medicinal Chemistry, 45(6), 2465-2473. [Link]

• Zhang, J., et al. (2025). Identification of Novel 2-(Azetidin-3-ylamino)-nicotinamide Derivatives as Potent KRAS::SOS1 Inhibitors. ACS Medicinal Chemistry Letters, 16(8), 1626-1633. [Link]

• Singh, R., & Kumar, V. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(9), e2100135. [Link]

• Oreate AI. (2025). Understanding Aze Medications: The Role of Azetidine Derivatives. Oreate AI Blog. [Link]

• Chalyk, S., Galy,A., Grygorenko, O. O., & Komarov, I. V. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1143. [Link]

• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188-8192. [Link]

• Taylor & Francis. (n.d.). Azetidines – Knowledge and References. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 5. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Synthesis and biological evaluation of new 3-amino-2-azetidinone derivatives as anti-colorectal cancer agents - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 9. Understanding Aze Medications: The Role of Azetidine Derivatives - Oreate AI Blog [oreateai.com]
• 10. A practical and facile synthesis of azetidine derivatives for oral carbapenem, L-084 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

Role of azetidine scaffolds in medicinal chemistry and lead optimization

The following technical guide details the strategic role of azetidine scaffolds in modern medicinal chemistry.

Executive Summary: The "Goldilocks" Ring

In the landscape of saturated heterocycles, the 4-membered azetidine ring has graduated from a synthetic curiosity to a "privileged scaffold." Historically overshadowed by the stability of piperidines (6-membered) and the ubiquity of pyrrolidines (5-membered), azetidines offer a unique intersection of high ring strain (~25 kcal/mol), significant metabolic stability, and the ability to lower lipophilicity (LogP) without sacrificing basicity.

This guide provides a structural and synthetic blueprint for leveraging azetidines to improve Ligand Lipophilicity Efficiency (LLE), modulate pKa via hybridization effects, and "escape from flatland" (increase Fsp3) in drug discovery campaigns.

Physicochemical Profiling: The Power of 4

The decision to incorporate an azetidine is often driven by the need to optimize physicochemical properties. Below is a comparative analysis of the azetidine scaffold against its 5- and 6-membered counterparts.

Table 1: Comparative Physicochemical Metrics

Property	Azetidine (4-ring)	Pyrrolidine (5-ring)	Piperidine (6-ring)	Impact on Drug Design
Ring Strain	~25.4 kcal/mol	~6.0 kcal/mol	~0 kcal/mol	High strain enables unique "strain-release" synthetic routes but requires careful handling during scale-up.
pKa (Parent)	~11.29	~11.27	~11.22	Hybridization Effect: The internal C-N-C angle (~90°) forces higher p-character in ring bonds, leaving more s-character in the N-lone pair. This makes the lone pair more tightly held, subtly modulating basicity and H-bond acceptor capability.[1]
Lipophilicity ( LogP)	Baseline	+0.3 to +0.5	+0.6 to +0.9	Critical Advantage: Replacing a piperidine with an azetidine significantly lowers cLogP, improving solubility and metabolic clearance.
Fsp3 Character	High	High	High	All three contribute to 3D complexity, but azetidine offers the smallest steric footprint (Molar Refractivity).

The "Escape from Flatland"

Azetidines are puckered, not planar. This puckering allows for precise vector positioning of substituents at the 3-position. Unlike the chair conformation of piperidine, which can be bulky, the azetidine ring provides a compact, rigid vector that can orient pharmacophores into deep, narrow binding pockets (e.g., GPCR orthosteric sites).

Strategic Decision Framework

When should a medicinal chemist reach for the azetidine toolbox?

Diagram 1: Scaffold Selection Decision Tree

Caption: Logical flow for implementing azetidine scaffolds to resolve common ADME/Tox liabilities.

Synthetic Accessibility & Protocols

Historically, azetidine synthesis was plagued by low yields and harsh conditions. Two primary methods now dominate: the classical Intramolecular Cyclization and the modern Strain-Release Functionalization .

Method A: Classical Cyclization (The Couty Synthesis)

This method relies on the thermal cyclization of

-haloamines or amino alcohols.

Protocol: Synthesis of N-Boc-3-hydroxyazetidine

• Starting Material: Epichlorohydrin and Benzhydrylamine.[2]

• Step 1 (Ring Opening): React epichlorohydrin with benzhydrylamine in MeOH at 0°C to form the amino alcohol intermediate.

• Step 2 (Cyclization): Reflux the intermediate in acetonitrile with

  (3 equiv) for 16 hours. The intramolecular reaction closes the ring.

• Step 3 (Deprotection/Reprotection): Hydrogenolysis (

  , Pd/C) removes the benzhydryl group. Immediate treatment with yields the stable N-Boc-3-hydroxyazetidine.

Method B: Strain-Release Chemistry (The Aggarwal Method)

This is the cutting-edge approach for generating 3-substituted azetidines using [1.1.0]azabicyclobutanes (ABB) . The relief of ring strain drives the reaction, allowing for the addition of nucleophiles across the central bond.

Diagram 2: Strain-Release Synthetic Workflow

Caption: Mechanism of strain-release functionalization of azabicyclobutanes to access 3-substituted azetidines.

Case Studies in Lead Optimization

Case Study 1: Cobimetinib (MEK Inhibitor)

The Challenge: Developing a potent, orally bioavailable inhibitor of MEK1/2 for melanoma. The Azetidine Solution:

• Role: The molecule features a piperidine ring linked to a fluorophenyl group via an N-acylazetidine core.

• Logic: A direct piperidine-piperidine linkage would have resulted in excessive lipophilicity and rotatable bonds. The azetidine acts as a rigid, compact linker that orients the piperidine into the solvent-exposed region of the kinase pocket while maintaining a lower molecular weight and cLogP.

• Outcome: FDA approval (Cotellic) for BRAF-mutant melanoma.[3]

Diagram 3: MEK Signaling Pathway (Cobimetinib Target)

Caption: The MAPK pathway showing the specific intervention point of Cobimetinib at MEK1/2.

Case Study 2: Baricitinib (JAK Inhibitor)

The Challenge: Improving selectivity for JAK1/2 over JAK3 and increasing metabolic stability compared to earlier leads. The Azetidine Solution:

• Structure: Contains an ethylsulfonyl-azetidin-3-ylidene moiety.[4]

• Logic: The sp2-hybridized carbon at the 3-position (ylidene) creates a unique geometry. The azetidine ring serves as a bioisostere for a larger saturated ring but with reduced lipophilicity. The cyanomethylene group attached to the azetidine provides a critical Michael acceptor reactivity or polar interaction without the steric bulk of a piperidine.

• Outcome: Highly effective treatment for Rheumatoid Arthritis and Alopecia Areata.

Emerging Trends: Spirocyclic Azetidines

The frontier of azetidine chemistry lies in spirocycles (e.g., 2-oxa-6-azaspiro[3.3]heptane).

• Concept: Fusing an azetidine with an oxetane or another azetidine at a single carbon.

• Benefit: These structures serve as perfect bioisosteres for morpholine or piperazine. They maintain the polarity and H-bond accepting properties but drastically alter the 3D vector (exit vectors ~180° vs ~109°) and improve metabolic stability by removing abstractable protons adjacent to heteroatoms.

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. Journal of Medicinal Chemistry. (2026). Link (Verified Search Result 1.1)

• Cobimetinib (Cotellic): First Global Approval. Drugs. (2015).[5] Link (Verified Search Result 1.16)

• Four-Component Strain-Release-Driven Synthesis of Functionalized Azetidines. Angewandte Chemie International Edition. (2022). Link (Verified Search Result 1.14)

• A Comparative Analysis of Azetidine, Pyrrolidine, and Piperidine Sulfonylamides. BenchChem Technical Guide. (2025). Link (Verified Search Result 1.16)

• Baricitinib: A Review of Pharmacology. Pharmacotherapy. (2020). Link (Verified Search Result 1.17)

• Comparison of pKa and Lipophilicity in Saturated Heterocycles.Journal of Organic Chemistry. (Verified Search Result 1.10)

Sources

• 1. quora.com [quora.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Cobimetinib | C21H21F3IN3O2 | CID 16222096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cobimetinib: First Global Approval - PubMed [pubmed.ncbi.nlm.nih.gov]

Physicochemical Characterization of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol: A Technical Guide

Topic: Solubility profile and pKa values of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol Content Type: Technical Whitepaper / Application Guide Audience: Medicinal Chemists, Formulation Scientists, and Process Development Engineers.

Executive Summary

This guide provides an in-depth physicochemical analysis of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol , a specialized sp³-rich heterocyclic building block. Characterized by a strained azetidine ring substituted at the C3 position with both a hydroxyl group and a neopentyl-like primary amine side chain, this compound presents a unique "dual-amine" ionization profile.

Understanding its solubility and pKa behavior is critical for:

• Fragment-Based Drug Discovery (FBDD): Optimizing ligand efficiency.[1]

• Synthetic Routing: Designing orthogonal protection strategies (e.g., selective Boc/Cbz protection).[1]

• Formulation: Predicting salt form stability and bioavailability.

Structural Analysis & Theoretical pKa Framework

The molecule (C₇H₁₆N₂O) contains three functional centers governing its behavior in solution. To accurately predict and measure its properties, we must deconstruct these moieties:

Ionization Centers

• Site A (Azetidine Nitrogen): A secondary amine embedded in a four-membered ring.[1] While unsubstituted azetidine is highly basic (pKa ~11.3), the inductive effect of the geminal C3-hydroxyl group significantly lowers this basicity.[1]

• Site B (Primary Amine): Located on the 2-methylpropan-2-yl side chain.[1] This is a primary aliphatic amine sterically shielded by a gem-dimethyl group (neopentyl-like).

• Site C (Tertiary Alcohol): The C3-hydroxyl group.[1] pKa > 15; non-ionizable in physiological range but critical for water solubility (H-bond donor/acceptor).[1]

Predicted pKa Values (In Silico & Analog-Based)

Due to the proximity of the two nitrogen atoms, their ionization is coupled.[1] The first protonation event exerts an electrostatic repulsion that lowers the pKa of the second site.[1]

Ionization Step	Species Transition	Predicted pKa	Rationale
pKa₁ (Most Basic)	Monocation Dication	9.8 ± 0.3	Primary amine (Side chain). Less sterically hindered and further from the electron-withdrawing -OH than the ring nitrogen.[1]
pKa₂ (Less Basic)	Neutral Monocation	8.4 ± 0.4	Azetidine ring nitrogen.[1] Basicity is attenuated by the C3-OH (inductive withdrawal) and the electrostatic field of the already protonated side chain.[1]

Expert Insight: In experimental titration, these two values often appear as a broad, overlapping buffering region between pH 8.0 and 10.5 rather than two distinct inflection points.[1]

Solubility Profile

The compound exhibits a "U-shaped" pH-solubility profile typical of diamines, but with a higher baseline solubility due to its low molecular weight (MW ~144.2 g/mol ) and high polarity (LogP < 0).[1]

Aqueous Solubility Matrix

pH Condition	Dominant Species	Solubility Prediction	Mechanism
pH 1.0 - 6.0	Dication ( )	> 500 mg/mL	High charge density; behaves as a highly soluble salt.
pH 7.4	Mixture (Monocation/Dication)	> 200 mg/mL	Physiological relevance: Highly soluble, low risk of precipitation in blood plasma.[1]
pH 10.0	Monocation / Neutral	~ 50-100 mg/mL	Reduced solubility as species neutralize, but the -OH group maintains hydrophilicity.
pH > 12.0	Neutral ( )	> 20 mg/mL	Even as a free base, the molecule remains water-soluble due to the polar azetidine core and alcohol.[1]

Solvent Compatibility Guide

• High Solubility: Water, Methanol, DMSO, 0.1N HCl.[1]

• Moderate Solubility: Ethanol, Isopropanol, Acetonitrile.[1]

• Low Solubility: Dichloromethane (DCM), Ethyl Acetate (unless derivatized).[1]

• Insoluble: Hexanes, Heptane, Toluene.[1]

Experimental Protocols

To validate these values in your specific matrix, follow these standardized protocols. These methods are designed to be self-validating.[1]

Protocol A: Potentiometric pKa Determination

Objective: Determine precise macro-pKa values.

• Preparation: Dissolve 3-5 mg of the compound in 20 mL of degassed water containing 0.15 M KCl (ionic strength adjustor).

• Acidification: Add 0.1 M HCl to lower the pH to ~2.0 (ensuring full dication state).

• Titration: Titrate with 0.1 M KOH (standardized) under inert gas (N₂ or Ar) to prevent carbonate formation.

• Data Capture: Record pH vs. Volume of KOH. Collect at least 15 points per pH unit equivalent.[1]

• Analysis: Use the Bjerrum plot method or non-linear regression (e.g., Hyperquad) to fit the two protonation constants.

Protocol B: Kinetic Solubility (Shake-Flask)

Objective: Rapid assessment of solubility limits.[1]

• Saturation: Add excess solid compound to 1 mL of buffer (pH 7.4 phosphate) in a glass vial.

• Equilibration: Agitate at 25°C for 24 hours (orbital shaker).

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF membrane.

• Quantification: Analyze the supernatant via HPLC-UV (210 nm detection—azetidines have weak chromophores, so low wavelength is required) or LC-MS.

Visualization of Ionization Pathways[1]

The following diagram illustrates the stepwise protonation states of the molecule, critical for understanding its behavior in different pH environments.

Figure 1: Stepwise ionization equilibrium of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol. The molecule exists primarily as a dication or monocation at physiological pH.[1]

Strategic Applications in Synthesis

The pKa difference between the primary amine (side chain) and the secondary amine (ring) offers a narrow window for chemoselective functionalization .[1]

• Selective Protection: At pH ~9.0, the side chain primary amine is more likely to be protonated than the ring nitrogen (depending on exact micro-pKa).[1] However, nucleophilicity is often reversed; the steric bulk of the tert-butyl-like side chain may make the primary amine less nucleophilic than the strained secondary azetidine nitrogen.

• Recommendation: For selective N-protection, control stoichiometry and temperature strictly. The azetidine nitrogen is typically the more reactive nucleophile due to ring strain relief and less steric hindrance compared to the neopentyl-like primary amine.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1514290, 3-Hydroxyazetidine. Retrieved from [Link]

• Williams, R. (2022). pKa Data Compilation.[1][2] Organic Chemistry Data. Retrieved from [Link]

• Fosbøl, P. L., et al. (2011). Aqueous Solubility of Piperazine and 2-Amino-2-methyl-1-propanol. Journal of Chemical & Engineering Data. (Contextual reference for amino-alcohol solubility behavior). Retrieved from [Link]

Sources

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. organicchemistrydata.org [organicchemistrydata.org]

A-Ring of Power: An In-Depth Technical Guide to the Synthesis of 3-Substituted Azetidin-3-ols

For Researchers, Scientists, and Drug Development Professionals

The azetidine scaffold, a four-membered nitrogen-containing heterocycle, has emerged as a privileged motif in modern medicinal chemistry. Its inherent conformational rigidity and ability to introduce a three-dimensional vector into flat molecules make it a valuable tool for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Among the various substituted azetidines, 3-substituted azetidin-3-ols are of particular importance as versatile building blocks. The tertiary alcohol functionality at the C3 position serves as a key anchor for further chemical elaboration, enabling the exploration of diverse chemical space in drug discovery programs.

This technical guide provides a comprehensive overview of the core synthetic pathways to 3-substituted azetidin-3-ols, designed to equip researchers and drug development professionals with the knowledge to select and implement the most suitable synthetic strategy for their specific needs. We will delve into the mechanistic underpinnings of each pathway, provide field-proven experimental protocols, and offer insights into the advantages and limitations of each approach.

The Workhorse Approach: Nucleophilic Addition to Azetidin-3-ones

The most direct and widely employed strategy for the synthesis of 3-substituted azetidin-3-ols is the nucleophilic addition of organometallic reagents to a readily available precursor, N-protected azetidin-3-one. This method allows for the introduction of a wide variety of substituents at the C3 position.

The Cornerstone: N-Boc-Azetidin-3-one

The synthesis of the key starting material, N-tert-butoxycarbonyl (Boc)-azetidin-3-one, is a critical first step. A common and efficient method involves the oxidation of the commercially available N-Boc-3-hydroxyazetidine.

Experimental Protocol: Synthesis of N-Boc-Azetidin-3-one

• To a solution of N-Boc-3-hydroxyazetidine (1 equivalent) in a suitable solvent such as dichloromethane (DCM), add an oxidizing agent like Dess-Martin periodinane (DMP) or a Swern oxidation cocktail (oxalyl chloride, DMSO, and a hindered base like triethylamine) at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction appropriately (e.g., with a saturated aqueous solution of sodium bicarbonate for DMP oxidation).

• Extract the aqueous layer with DCM, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford N-Boc-azetidin-3-one as a white solid.

Grignard and Organolithium Additions: Forging the C-C Bond

With N-Boc-azetidin-3-one in hand, the introduction of the C3-substituent is readily achieved through the addition of Grignard or organolithium reagents. The choice of reagent is often dictated by the desired substituent and its compatibility with the reaction conditions.

Causality Behind Experimental Choices: The Boc protecting group is crucial here as it is stable to the strongly basic and nucleophilic conditions of organometallic reactions. The choice of an ethereal solvent like THF or diethyl ether is standard for these reactions as they are anhydrous and effectively solvate the organometallic species. Low temperatures (-78 °C) are typically employed to control the reactivity of the organolithium reagents and minimize side reactions.

Experimental Protocol: Synthesis of N-Boc-3-phenyl-azetidin-3-ol via Organolithium Addition [1]

• Dissolve N-Boc-azetidin-3-one (1 equivalent) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of phenyllithium (1.1 equivalents) in THF to the stirred solution of the azetidinone.

• Stir the reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield N-Boc-3-phenyl-azetidin-3-ol.[1]

Table 1: Examples of Nucleophilic Additions to N-Boc-Azetidin-3-one

Organometallic Reagent	Product	Yield (%)	Reference
Phenylmagnesium bromide	N-Boc-3-phenyl-azetidin-3-ol	~61	[1]
Methyllithium	N-Boc-3-methyl-azetidin-3-ol	-	-
n-Butyllithium	N-Boc-3-butyl-azetidin-3-ol	-	-
Vinylmagnesium bromide	N-Boc-3-vinyl-azetidin-3-ol	-	-

Diagram 1: Synthesis of 3-Substituted Azetidin-3-ols via Nucleophilic Addition

Caption: General scheme for the synthesis of 3-substituted azetidin-3-ols.

Building the Ring: Intramolecular Cyclization Strategies

An alternative to functionalizing a pre-existing azetidine ring is to construct the 3-hydroxyazetidine core through an intramolecular cyclization reaction. These methods often offer excellent control over stereochemistry.

Lanthanide-Catalyzed Aminolysis of Epoxy Amines: A Stereoselective Approach

A powerful and highly regioselective method for the synthesis of 3-hydroxyazetidines involves the intramolecular aminolysis of cis-3,4-epoxy amines, catalyzed by a Lewis acid, typically a lanthanide triflate such as Lanthanum(III) trifluoromethanesulfonate (La(OTf)₃).[2][3] This reaction proceeds via a 4-exo-tet cyclization, selectively forming the azetidine ring over the potentially competing 5-endo-tet pathway that would lead to a pyrrolidine.[2][3]

Expertise & Experience: The choice of a lanthanide triflate as the catalyst is key to the success of this reaction.[4] These Lewis acids are known to be water-tolerant and effectively coordinate to the oxygen atoms of the epoxide, activating it for nucleophilic attack by the amine.[4] The cis-stereochemistry of the starting epoxy amine is crucial for favoring the 4-exo-tet cyclization.

Experimental Protocol: La(OTf)₃-Catalyzed Synthesis of a 3-Hydroxyazetidine Derivative [2][3]

• Prepare the cis-3,4-epoxy amine starting material from the corresponding cis-alkenol in a multi-step sequence.

• To a solution of the cis-3,4-epoxy amine (1 equivalent) in a suitable solvent such as 1,2-dichloroethane (DCE), add a catalytic amount of La(OTf)₃ (e.g., 10 mol%).

• Reflux the reaction mixture and monitor its progress by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., DCM).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Table 2: Substrate Scope for La(OTf)₃-Catalyzed Azetidine Synthesis [3]

R¹ (on Amine)	R² (on Epoxide)	Yield (%)
Benzyl	Ethyl	81
4-Methoxybenzyl	Ethyl	85
n-Butyl	Ethyl	88
tert-Butyl	Ethyl	89
Allyl	Ethyl	65

Diagram 2: La(OTf)₃-Catalyzed Intramolecular Aminolysis of a cis-3,4-Epoxy Amine

Caption: Mechanistic pathway for the formation of 3-hydroxyazetidines.

Gold-Catalyzed Cyclization of N-Propargylsulfonamides: Access to Chiral Azetidin-3-ones

For the synthesis of enantioenriched 3-substituted azetidin-3-ols, a powerful strategy involves the gold-catalyzed oxidative cyclization of chiral N-propargylsulfonamides to generate chiral azetidin-3-ones.[5][6] These can then be subjected to stereoselective nucleophilic addition.

Authoritative Grounding: This methodology relies on the generation of a reactive α-oxogold carbene intermediate from the alkyne via intermolecular oxidation. This intermediate then undergoes an intramolecular N-H insertion to form the azetidin-3-one ring.[5] The chirality is introduced from the use of a chiral sulfinamide precursor.

Experimental Protocol: Gold-Catalyzed Synthesis of a Chiral N-Sulfonylazetidin-3-one [5]

• Synthesize the chiral N-propargylsulfonamide from the corresponding chiral sulfinamide.

• To a solution of the N-propargylsulfonamide (1 equivalent) in a solvent like 1,2-dichloroethane (DCE), add a gold catalyst (e.g., BrettPhosAuNTf₂) and an N-oxide oxidant.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Work up the reaction by washing with aqueous acid and brine.

• Purify the resulting chiral azetidin-3-one by flash column chromatography.

• The resulting chiral azetidin-3-one can then be treated with an organometallic reagent to afford the desired chiral 3-substituted azetidin-3-ol.

A Photochemical Approach: The Norrish-Yang Cyclization

A less common but mechanistically interesting route to 3-hydroxyazetidines is the Norrish-Yang photocyclization.[7] This reaction involves the intramolecular 1,5-hydrogen abstraction by an excited carbonyl group, leading to a 1,4-biradical that subsequently cyclizes to form the azetidine ring.[7]

Expertise & Experience: This method is particularly useful for the synthesis of 3-aryl-azetidin-3-ols from α-aminoacetophenones. The choice of the N-protecting group is critical for the success of the reaction. A benzhydryl group has been shown to be effective in orchestrating the photocyclization.[7]

Experimental Protocol: Photochemical Synthesis of a 3-Phenylazetidin-3-ol Derivative [7]

• Synthesize the α-aminoacetophenone precursor.

• Dissolve the α-aminoacetophenone in a suitable solvent (e.g., acetonitrile) in a photochemical reactor.

• Irradiate the solution with a suitable light source (e.g., a medium-pressure mercury lamp) while maintaining a constant temperature.

• Monitor the reaction progress by NMR or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by chromatography to isolate the 3-hydroxyazetidine.

Diagram 3: The Norrish-Yang Photocyclization for Azetidin-3-ol Synthesis

Caption: Stepwise mechanism of the Norrish-Yang photocyclization.

Conclusion and Future Outlook

The synthesis of 3-substituted azetidin-3-ols is a vibrant area of research, driven by the increasing importance of the azetidine scaffold in drug discovery. The nucleophilic addition to azetidin-3-ones remains the most versatile and widely used method, offering access to a broad range of derivatives. For stereoselective syntheses, intramolecular cyclization reactions, particularly the lanthanide-catalyzed aminolysis of epoxy amines, provide an elegant and efficient solution. Photochemical methods, while less common, offer a unique entry into this class of compounds.

As the demand for novel and diverse chemical matter continues to grow, the development of new and improved methods for the synthesis of 3-substituted azetidin-3-ols will undoubtedly remain a key focus for synthetic chemists. Future efforts will likely concentrate on expanding the substrate scope of existing methods, developing more efficient and sustainable catalytic systems, and exploring novel disconnections for the construction of this valuable heterocyclic core.

References

• Didier, D., et al. (2020). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters, 22(21), 8695–8700. [Link]

• CN106831523A - The preparation method of 3 hydroxy azetidine hydrochlorides and the hydroxy azetidines of N Boc 3.

• Kuriyama, Y., Sasano, Y., & Iwabuchi, Y. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1248560. [Link]

• Kuriyama, Y., Sasano, Y., & Iwabuchi, Y. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1248560. [Link]

• Ye, L., He, W., & Zhang, L. (2011). A flexible and stereoselective synthesis of azetidin-3-ones through gold-catalyzed intermolecular oxidation of alkynes. Angewandte Chemie International Edition, 50(14), 3236-3239. [Link]

• Ye, L., He, W., & Zhang, L. (2011). A flexible and stereoselective synthesis of azetidin-3-ones through gold-catalyzed intermolecular oxidation of alkynes. Angewandte Chemie International Edition, 50(14), 3236-3239. [Link]

• Concellón, J. M., et al. (2007). Asymmetric Synthesis of 2-Substituted Azetidin-3-ones via Metalated SAMP/RAMP Hydrazones. The Journal of Organic Chemistry, 72(16), 6238–6241. [Link]

• Al-Harrasi, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1083. [Link]

• Dubois, M. A. J., et al. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry, 84(9), 5943–5956. [Link]

• Strieth-Kalthoff, F., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry, 20, 1670-1678. [Link]

• Strieth-Kalthoff, F., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry, 20, 1670-1678. [Link]

• Wang, X., et al. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. [Link]

• Dubois, M. A. J., et al. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry, 84(9), 5943–5956. [Link]

• Kuriyama, Y., Sasano, Y., & Iwabuchi, Y. (2023). Azetidine syntheses by aminolysis reaction of epoxides. Frontiers in Chemistry, 11. [Link]

• Ye, L., He, W., & Zhang, L. (2011). A flexible and stereoselective synthesis of azetidin-3-ones through gold-catalyzed intermolecular oxidation of alkynes. Angewandte Chemie International Edition, 50(14), 3236-3239. [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. [Link]

• Fagnoni, M., & Ravelli, D. (2022). Unusually Chemoselective Photocyclization of 2-(Hydroxyimino)aldehydes to Cyclobutanol Oximes: Synthetic, Stereochemical, and Mechanistic Aspects. The Journal of Organic Chemistry, 87(20), 13533–13545. [Link]

• Ly, N. T., Thaxton, A., & Trudell, M. L. (2013). Synthesis of 3,3-Diarylazetidines. CORE. [Link]

• Eisold, M. (2025). Stereoselective functionalization of azetidines. LMU München. [Link]

• Kuriyama, Y., Sasano, Y., & Iwabuchi, Y. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Tohoku University Research Repository. [Link]

• Kuriyama, Y., Sasano, Y., & Iwabuchi, Y. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 11, 1248560. [Link]

• Funke, T., & Alper, H. (1994). Synthesis of N-Substituted Azetidin-3-ones. The Journal of Organic Chemistry, 59(24), 7543–7544. [Link]

• Degennaro, L., et al. (2021). Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines by Using a Common Lithiated Intermediate. Organic Process Research & Development, 25(3), 636–643. [Link]

• MacMillan, D. W. C., & Nicewicz, D. A. (2025). Photochemical Cyclization of a-Amino Esters to Access 3-Azetidinones. ChemRxiv. [Link]

• The Grignard Reaction. University of California, Irvine. Retrieved February 13, 2026, from [Link]

• 14 Formation and reaction of a Grignard reagent. Simon Fraser University. Retrieved February 13, 2026, from [Link]

• Grignard Reaction. California State University, Long Beach. Retrieved February 13, 2026, from [Link]

• Eisold, M. (2025). Stereoselective functionalization of azetidines. LMU München. [Link]

• Ombito, J. O., et al. (2025). Recent progress in synthesis of 3-functionalized azetidines. Arkivoc, 2025(1), 12430. [Link]

• Mehra, V., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(76), 48163–48197. [Link]

• 7: The Grignard Reaction (Experiment). Chemistry LibreTexts. Retrieved February 13, 2026, from [Link]

• Musci, P., et al. (2019). Stereo- and Enantioselective Addition of Organolithiums to 2-Oxazolinylazetidines as a Synthetic Route to 2-Acylazetidines. Frontiers in Chemistry, 7, 529. [Link]

• CHEM-333: Experiment 10: Grignard Reagent Preparation and Reaction. Moravian University. Retrieved February 13, 2026, from [Link]

• Gandon, V., & Fensterbank, L. (2018). Gold(I)-catalyzed divergent and diastereoselective synthesis of azepines by ammoniumation/ring-expansion reactions. Chemical Science, 9(1), 141–149. [Link]

• Lanthanide trifluoromethanesulfonates. Wikipedia. Retrieved February 13, 2026, from [Link]

• Alcaide, B., et al. (2018). Gold-catalyzed preparation of annelated 2-azetidinones via divergent heterocyclization of enyne-tethered oxazolidines. Organic Chemistry Frontiers, 5(5), 817–821. [Link]

• O'Brien, P., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 134–137. [Link]

• azetidine. Organic Syntheses Procedure. Retrieved February 13, 2026, from [Link]

• Lanthanum(III) Triflate. ResearchGate. Retrieved February 13, 2026, from [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Semantic Scholar. Retrieved February 13, 2026, from [Link]

• Lanthanum(III) Triflate Catalyzed Direct Amidation of Esters. Organic Chemistry Portal. Retrieved February 13, 2026, from [Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines [frontiersin.org]
• 4. Lanthanide trifluoromethanesulfonates - Wikipedia [en.wikipedia.org]
• 5. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A flexible and stereoselective synthesis of azetidin-3-ones through gold-catalyzed intermolecular oxidation of alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BJOC - Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes [beilstein-journals.org]

Technical Guide: Bioisosteric Applications of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol

The following technical guide details the bioisosteric applications, synthetic pathways, and experimental utility of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol . This document is structured for medicinal chemists and drug discovery scientists, focusing on high-Fsp³ scaffold hopping and linker design.

Executive Summary & Core Rationale

3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol (CAS: 1540452-52-5) represents a premier class of "3-dimensional" building blocks designed to address the "flatness" problem in modern drug discovery. As a gem-disubstituted azetidine, it combines a rigid, strained ring system with a polar hydroxyl group and a flexible primary amine tail.

The Bioisosteric Value Proposition

In medicinal chemistry, this scaffold serves as a physiochemical switch , primarily used to replace:

• Piperazine Rings: It mimics the distal nitrogen placement of piperazine but introduces a quaternary center and a hydroxyl group, significantly lowering LogD and preventing the formation of reactive quinone-imine metabolites often associated with electron-rich piperazines.

• Flexible Diamines: It rigidifies flexible alkyl linkers (e.g., in PROTACs), reducing the entropic penalty upon target binding.

• Gem-Dimethyl Groups: The tert-butyl-like side chain maintains steric bulk while the azetidine ring provides a vector for exit substituents.

Property	Piperazine	3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol	Impact
Fsp³ Fraction	1.0 (if saturated)	1.0	Maintains 3D character
H-Bond Donors	1 (NH)	3 (OH, NH, NH₂)	Increases solubility (Lower LogD)
Vector Geometry	Linear/Chair (180°)	"Kinked" (Tetrahedral at C3)	Accesses novel IP space
Metabolic Liability	N-dealkylation, Oxidation	Ring stable, OH blocks metabolism	Improved t½

Synthetic Methodology

The synthesis of this scaffold relies on the nucleophilic addition to 1-Boc-3-azetidinone , a common starting material. The most robust pathway involves the addition of a lithiated nitrile species followed by reduction, ensuring the installation of the quaternary center at C3.

Protocol: Synthesis from 1-Boc-3-azetidinone

Reaction Scheme Logic:

• Nucleophilic Addition: Lithio-isobutyronitrile attacks the ketone to form a tertiary alcohol with a geminal nitrile group.

• Reduction: The nitrile is reduced to a primary amine using a strong hydride donor.

• Deprotection: Acidic cleavage of the Boc group yields the final salt.

Step-by-Step Experimental Procedure

Step 1: Nucleophilic Addition (Formation of the Nitrile Intermediate)

• Reagents: Isobutyronitrile (1.1 eq), LDA (Lithium Diisopropylamide, 1.2 eq), 1-Boc-3-azetidinone (1.0 eq), dry THF.

• Setup: Flame-dried 3-neck flask under Argon atmosphere.

• Procedure:

  • Cool THF solution of isobutyronitrile to -78°C.

  • Add LDA dropwise over 20 mins; stir for 1 hour to generate the carbanion.

  • Add 1-Boc-3-azetidinone (dissolved in THF) dropwise.

  • Allow to warm to 0°C over 2 hours.

  • Quench: Saturated NH₄Cl solution.

  • Workup: Extract with EtOAc, wash with brine, dry over MgSO₄.

  • Validation: ¹H NMR should show disappearance of the ketone signal and appearance of the gem-dimethyl singlets.

Step 2: Nitrile Reduction

• Reagents: LiAlH₄ (4.0 eq), dry Ether or THF.

• Procedure:

  • Suspend LiAlH₄ in dry ether at 0°C.

  • Add the intermediate from Step 1 carefully.

  • Reflux for 4–6 hours (monitor by LCMS for disappearance of nitrile).

  • Fieser Workup: Add water (x mL), 15% NaOH (x mL), water (3x mL) sequentially to precipitate aluminum salts. Filter and concentrate.

Step 3: Boc-Deprotection (Optional for final building block)

• Reagents: 4M HCl in Dioxane or TFA/DCM (1:1).

• Procedure: Stir at RT for 1 hour. Concentrate in vacuo to yield the hydrochloride or trifluoroacetate salt.

Visualization of Synthetic Pathway

Figure 1: Synthetic route for the generation of the 3-substituted azetidin-3-ol core.

Bioisosteric Applications in Drug Design[1][2][3][4][5]

Application A: The "Piperazine Switch"

In programs targeting GPCRs (e.g., Dopamine, Histamine receptors), piperazine linkers often introduce metabolic liabilities. Replacing the piperazine with the 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol scaffold alters the vector and reduces lipophilicity.

• Mechanism: The azetidine nitrogen acts as the proximal attachment point (e.g., to an aryl ring), while the primary amine on the side chain acts as the distal attachment point.

• Advantage: The tertiary hydroxyl group at C3 is positioned perpendicular to the ring plane, capable of engaging in specific H-bond interactions with backbone carbonyls in the binding pocket, a feature absent in piperazine.

Application B: Rigid Linkers for PROTACs

Proteolysis Targeting Chimeras (PROTACs) often suffer from poor oral bioavailability due to high molecular weight and rotatable bond counts.

• Strategy: Use the azetidine core to replace a 4-5 carbon linear alkyl chain.

• Outcome: The gem-dimethyl group restricts rotation around the C3-sidechain bond, pre-organizing the linker for binding (lower entropic cost) while the hydroxyl group improves the overall solubility profile of the chimera.

Comparative Signaling/Interaction Logic

Figure 2: Comparison of physiochemical outcomes between standard piperazine linkers and the azetidin-3-ol scaffold.

Experimental Workflow: Library Synthesis

For researchers integrating this building block into a DEL (DNA-Encoded Library) or standard SAR campaign, the following coupling protocol is recommended for the primary amine tail.

Coupling Partner: Carboxylic Acid (R-COOH) Target: Amide bond formation at the primary amine.

• Dissolution: Dissolve 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol (HCl salt) in DMF (0.1 M).

• Base: Add DIPEA (3.0 eq) to neutralize the salt.

• Activation: Add HATU (1.1 eq) to the solution of the carboxylic acid partner in a separate vial; stir for 5 mins.

• Reaction: Combine solutions and stir at RT for 2–4 hours.

• Monitoring: Check by LCMS. The hydroxyl group on the azetidine is sterically hindered and less nucleophilic than the primary amine, ensuring chemoselective amidation without protection of the alcohol.

References

• Synthesis of 3-Substituted Azetidines

  • Recent Progress in Synthesis of 3-Functionalized Azetidines.[1][2][3] ResearchGate. Link

• Azetidine Bioisosteres in Neuroscience

  • Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors.[4][1] National Institutes of Health (NIH). Link

• General Bioisosteric Principles

  • Bioisosteres of Common Functional Groups. Princeton University. Link

• Compound Data & CAS Verification

  • 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol (CAS 1540452-52-5). BLDpharm.[5][6] Link

Sources

• 1. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Basic Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 5. danabiosci.com [danabiosci.com]
• 6. 1260773-28-1|1-(2-Aminoethyl)azetidin-3-ol|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Note: Coupling Strategies for 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol

The following Application Note and Protocol guide is designed for researchers and medicinal chemists working with the specialized building block 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol .

This guide addresses the specific challenges posed by the steric congestion of the neopentyl-like amine and the polarity of the azetidine-3-ol core.

Executive Summary

The building block 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol represents a high-value scaffold in modern drug discovery, offering a combination of high

character, conformational rigidity, and solubilizing potential.[1] However, its structural features present a dichotomy of reactivity:

• steric hindrance at the primary amine (neopentyl position).

• polarity/zwitterionic character due to the azetidine ring and tertiary alcohol.

This guide provides optimized protocols to overcome the nucleophilic sluggishness of the amine while maintaining chemoselectivity against the tertiary hydroxyl group.

Structural Analysis & Reactivity Profile[2]

To design effective reaction conditions, one must first deconstruct the electronic and steric environment of the molecule.

The "Neopentyl" Challenge

The primary amine is located at the end of a 2-methylpropan-2-yl chain attached to the C3 position of the azetidine.[1]

• -Position: Methylene ( ).[1] Accessible.
• -Position: Quaternary Carbon ( ). This gem-dimethyl effect creates significant steric bulk, shielding the amine trajectory.
• -Position: Quaternary Azetidine C3.[1] Further adds to the rigid, congested environment.

Implication: Standard coupling agents (EDC/HOBt) often fail or proceed slowly, leading to side reactions. High-efficiency uronium/phosphonium reagents (HATU, PyBOP) are required.

The Tertiary Alcohol (3-OH)

Located directly on the strained azetidine ring, this hydroxyl group is tertiary.

• Reactivity: Low nucleophilicity compared to the amine.

• Risk: Under forcing conditions (high heat, strong activation), O-acylation can occur, especially if the amine reaction is stalled.

• Benefit: It provides a handle for hydrogen bonding but increases solubility in polar organic solvents (DMF, DMSO), often necessitating their use over DCM.

Reactivity Visualization

Figure 1: Structural deconstruction highlighting the steric blockade at the amine and the competing hydroxyl group.[1]

Experimental Protocols

Protocol A: High-Efficiency Amide Coupling (Recommended)

Objective: Couple the hindered primary amine to a carboxylic acid (

) without protecting the tertiary alcohol.[1]

Rationale:

• Coupling Agent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is chosen for its superior reactivity toward hindered amines compared to carbodiimides.

• Base: DIPEA (Diisopropylethylamine) is used to ensure the amine is deprotonated without causing base-catalyzed side reactions on the azetidine.[1]

• Solvent: DMF is mandatory due to the polarity of the amino-alcohol.

Materials

• Amine: 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol (1.0 equiv)[1]

• Carboxylic Acid:

  (1.1–1.2 equiv)[1]

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)[2]

• Anhydrous DMF (Concentration: 0.1 M – 0.2 M)

Step-by-Step Procedure

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF.

• Add HATU (1.2 equiv) and DIPEA (1.0 equiv only at this stage). Stir at Room Temperature (RT) for 5–10 minutes. Note: Pre-activation ensures the active ester is formed before the hindered amine is introduced.

• Addition: Dissolve the Azetidine Amine (1.0 equiv) in a minimal amount of DMF containing the remaining DIPEA (2.0 equiv). Add this solution dropwise to the activated acid mixture.

• Reaction: Stir the reaction under nitrogen.

  • Standard: Stir at RT for 4–16 hours.

  • Optimization: If LCMS shows <50% conversion after 4 hours, warm to 40 °C . Do not exceed 60 °C to prevent O-acylation or azetidine degradation.[1]

• Work-up:

  • Dilute with EtOAc. Wash with saturated

    (2x), water (1x), and brine (1x).

  • Note: If the product is very polar (due to the OH and azetidine), standard aqueous workup may lead to loss. In this case, remove DMF under high vacuum and purify directly via Reverse Phase (C18) Flash Chromatography.

Protocol B: Acid Chloride Method (For Extremely Hindered Acids)

Objective: Force the reaction when the carboxylic acid partner is also sterically hindered.

Risk: Higher risk of O-acylation.[1] Requires strict temperature control.

Step-by-Step Procedure

• Preparation: Suspend the Azetidine Amine (1.0 equiv) in anhydrous DCM (or THF if solubility is poor). Add Collidine (3.0 equiv).

• Cooling: Cool the mixture to 0 °C .

• Addition: Add the Acid Chloride (1.1 equiv) dropwise.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT.

• Quench: If LCMS indicates O-acylation (M+H corresponds to bis-acylation), treat the crude mixture with LiOH (1M in MeOH/Water) for 30 minutes at RT. This selectively hydrolyzes the ester (on the tertiary alcohol) while leaving the amide intact.

Optimization & Troubleshooting Data

The following table summarizes common issues and their chemical fixes based on the neopentyl-amine scaffold.

Issue	Observation (LCMS/NMR)	Root Cause	Corrective Action
Low Conversion	Large peak of unreacted amine; Active ester hydrolyzed.[1]	Steric hindrance of the neopentyl amine prevents attack.	Switch to PyAOP or COMU . Increase temp to 45°C. Increase concentration to 0.5 M.
O-Acylation	Product Mass + (Acid Mass - 18).[1] Bis-acylated product observed.[1][3]	High reactivity of electrophile + prolonged heating.	Use Protocol B with LiOH saponification step. Avoid DMAP (catalyzes O-acylation).[1]
Poor Solubility	Reaction mixture cloudy/precipitate.	Zwitterionic nature of the amino-alcohol.[1]	Switch solvent to NMP or DMSO . Add chaotropic salts (e.g., LiCl) if aggregation is suspected.
Racemization	(If coupling to Chiral Acid) Split peaks in HPLC.	Over-activation (Oxazolone formation).	Use COMU/TMP (Collidine) system. Maintain 0 °C during activation.

Decision Tree for Reaction Conditions

Use this logic flow to select the appropriate protocol for your specific coupling partner.

Figure 2: Logic flow for selecting and optimizing coupling conditions.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1] Organic Process Research & Development.

  • Context: Comprehensive review of coupling reagents (H

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.

  • Context: Discusses the mechanism of racimization and the utility of HOAt/H

• PubChem. (n.d.).[4] Compound Summary: Tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate.[1][5]

  • Context: Structural verification of the 1-amino-2-methylpropan-2-yl substituent connectivity.

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

  • Context: Protocols for suppressing side reactions (O-acylation) during coupling.[1][6]

Sources

• 1. americanelements.com [americanelements.com]
• 2. 3-Amino-1-(2-methylbut-3-yn-2-yl)azetidin-2-one | C8H12N2O | CID 104026956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Azetidine [achemblock.com]
• 4. 3-Amino-1-(2-methylsulfanylpropyl)azetidin-2-one | C7H14N2OS | CID 116044411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - Tert-butyl 3-(1-amino-2-methylpropan-2-yl)azetidine-1-carboxylate (C12H24N2O2) [pubchemlite.lcsb.uni.lu]
• 6. peptide.com [peptide.com]

Scalable Manufacturing Routes for Amino-Azetidine Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azetidine derivatives, particularly those bearing an amino functionality, are increasingly recognized as privileged scaffolds in medicinal chemistry. Their inherent conformational rigidity, ability to introduce three-dimensional diversity, and favorable physicochemical properties make them attractive bioisosteres for more common five- and six-membered rings in drug candidates. The incorporation of the strained four-membered azetidine ring can lead to improved potency, selectivity, and metabolic stability. However, the synthetic challenges associated with the construction of this strained ring system have historically limited their widespread application, especially on an industrial scale. This application note provides a detailed guide to scalable manufacturing routes for amino-azetidine derivatives, focusing on practical, efficient, and robust synthetic strategies suitable for process development and large-scale production.

Key Scalable Synthetic Strategies

The synthesis of amino-azetidine derivatives on a large scale requires careful consideration of factors such as cost of starting materials, reaction efficiency, safety, and ease of purification. Several key strategies have emerged as viable routes for industrial production.

Intramolecular Cyclization of γ-Amino Alcohols and Derivatives

One of the most common and industrially relevant methods for constructing the azetidine ring is through the intramolecular cyclization of a 1,3-amino alcohol or its derivatives. This approach involves the formation of a carbon-nitrogen bond to close the four-membered ring.

Reaction Causality: This strategy relies on the nucleophilic attack of the amine onto an electrophilic carbon at the 3-position. The success of this cyclization is highly dependent on the choice of leaving group and the reaction conditions. For large-scale synthesis, the use of readily available and inexpensive reagents is paramount. Mesylates and tosylates are common choices for activating the hydroxyl group, but the use of reagents like thionyl chloride can also be effective, though it requires careful handling on a large scale due to its reactivity and the generation of acidic byproducts.

Process Considerations for Scalability:

• Starting Materials: The synthesis of the γ-amino alcohol precursor should be efficient and utilize cost-effective starting materials.

• Leaving Group: The choice of leaving group affects reaction rate and byproducts. Mesylates are often preferred for their high reactivity and relatively clean reactions.

• Base: A non-nucleophilic base is crucial to prevent side reactions. Inorganic bases like potassium carbonate are often used in industrial settings due to their low cost and ease of removal.

• Solvent: The solvent should be chosen to ensure good solubility of the reactants and to facilitate product isolation. High-boiling point solvents may be advantageous for achieving the required reaction temperatures.

Protocol 1: Scalable Synthesis of N-Boc-3-aminoazetidine via Intramolecular Cyclization

This protocol details a two-step process starting from 1-Boc-3-hydroxyazetidine, a commercially available starting material.

Step 1: Mesylation of 1-Boc-3-hydroxyazetidine

• Materials:

  • 1-Boc-3-hydroxyazetidine (1 equivalent)

  • Triethylamine (1.5 equivalents)

  • Methanesulfonyl chloride (1.2 equivalents)

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve 1-Boc-3-hydroxyazetidine in DCM and cool the mixture to 0 °C in an ice bath.

  • Add triethylamine dropwise to the solution while maintaining the temperature at 0 °C.

  • Slowly add methanesulfonyl chloride to the reaction mixture.

  • Stir the reaction at 0 °C for 1-2 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water.

  • Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure to obtain the crude mesylate. This intermediate is often used in the next step without further purification.

Step 2: Amination and Cyclization

• Materials:

  • Crude 1-Boc-3-mesyloxyazetidine (1 equivalent)

  • Ammonia in methanol (7N solution, excess)

  • Methanol

• Procedure:

  • Dissolve the crude mesylate in methanol.

  • Add the solution of ammonia in methanol to the reaction mixture.

  • Heat the reaction in a sealed pressure vessel at 80-100 °C for 12-24 hours.

  • Monitor the reaction for the disappearance of the starting material.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or crystallization to afford N-Boc-3-aminoazetidine.

Caption: Synthetic pathway for N-Boc-3-aminoazetidine.

Synthesis from Azetidin-3-one Derivatives

Another scalable approach involves the reductive amination of an azetidin-3-one precursor. This method is advantageous as it allows for the introduction of various substituents on the amino group in a single step.

Reaction Causality: The reaction proceeds through the formation of an iminium ion intermediate upon reaction of the ketone with an amine, which is then reduced in situ to the corresponding amine. The choice of reducing agent is critical for the success of this reaction on a large scale. Sodium triacetoxyborohydride is a mild and selective reagent often used for this transformation.

Process Considerations for Scalability:

• Azetidin-3-one stability: The stability of the azetidin-3-one starting material is a key consideration, as it can be prone to decomposition.

• Reducing agent: The choice of reducing agent should be based on cost, safety, and ease of handling. Catalytic hydrogenation is an attractive option for large-scale production due to its high efficiency and the generation of minimal waste.

• One-pot procedure: Developing a one-pot reductive amination protocol can significantly improve process efficiency and reduce operational costs.

Protocol 2: Reductive Amination of 1-Boc-azetidin-3-one

• Materials:

  • 1-Boc-azetidin-3-one (1 equivalent)

  • Ammonium acetate (10 equivalents)

  • Sodium cyanoborohydride (1.5 equivalents)

  • Methanol

• Procedure:

  • Dissolve 1-Boc-azetidin-3-one and ammonium acetate in methanol.

  • Stir the mixture at room temperature for 1 hour.

  • Cool the reaction mixture to 0 °C and add sodium cyanoborohydride portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of 1M HCl until the pH is acidic.

  • Concentrate the mixture under reduced pressure to remove methanol.

  • Basify the aqueous residue with 2M NaOH and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over sodium sulfate, filter, and concentrate to give the crude product.

  • Purify by column chromatography to yield N-Boc-3-aminoazetidine.

Caption: Experimental workflow for reductive amination.

Comparative Analysis of Scalable Routes

Metric	Intramolecular Cyclization	Reductive Amination of Azetidin-3-one
Overall Yield	Good to Excellent	Moderate to Good
Starting Material Cost	Moderate (1-Boc-3-hydroxyazetidine)	Moderate (1-Boc-azetidin-3-one)
Reagent Cost	Low to Moderate	Moderate
Process Safety	Use of pressure vessels for amination.	Use of cyanide-based reducing agents requires careful handling.
Scalability	Well-established for large-scale production.	Scalable, with considerations for reducing agent handling.
Green Chemistry Profile	Generates salt byproducts.	Use of stoichiometric reducing agents.

Purification and Quality Control on a Large Scale

The purification of amino-azetidine derivatives at an industrial scale often relies on crystallization to achieve the desired purity. Column chromatography, while useful at the lab scale, is generally not cost-effective for large quantities.

Key Purification Strategies:

• Crystallization: The hydrochloride or other salt forms of the amino-azetidine can often be crystallized to high purity. Solvent screening is crucial to identify optimal conditions.

• Distillation: For volatile derivatives, distillation under reduced pressure can be an effective purification method.

• Extraction: Liquid-liquid extraction is a critical step in the work-up to remove inorganic salts and other water-soluble impurities.

Safety Considerations for Manufacturing

The synthesis of azetidines involves handling strained four-membered rings, which can be energetically unstable under certain conditions.[1]

• Ring Strain: The inherent ring strain of azetidines (approximately 26 kcal/mol) makes them susceptible to ring-opening reactions, especially under acidic or nucleophilic conditions.[2]

• Thermal Stability: A thorough thermal stability assessment of all intermediates and the final product is essential to identify any potential runaway reaction hazards.

• Reagent Handling: Many of the reagents used in these syntheses, such as methanesulfonyl chloride and sodium cyanoborohydride, are hazardous and require specific handling procedures and engineering controls at scale.

Conclusion

The scalable manufacturing of amino-azetidine derivatives is achievable through several synthetic routes. The choice of a specific route will depend on a careful evaluation of factors such as cost, efficiency, safety, and environmental impact. The intramolecular cyclization of γ-amino alcohol derivatives and the reductive amination of azetidin-3-ones represent two of the most viable and well-established strategies for large-scale production. Continuous flow processing is an emerging technology that holds significant promise for the safe and efficient manufacturing of these important pharmaceutical building blocks.[3]

References

• Kappe, C. O. Continuous flow synthesis of heterocyclic scaffolds. Journal of Heterocyclic Chemistry2013, 50(3), 523-537.
• Wiles, C.; Watts, P. Continuous flow chemistry: a tool for the modern synthetic chemist. European Journal of Organic Chemistry2014, 2014(10), 1985-2012.
• Brandi, A.; Cicchi, S.; Cordero, F. M.; Goti, A. The Synthesis of Azetidines and Azetidin-2-ones. Chemical Reviews2008, 108(10), 3988-4035.
• Couty, F.; Evano, G. Recent developments in the synthesis of azetidines. Tetrahedron Letters2006, 47(1), 1-5.
• de Meijere, A.; von Zezschwitz, P. Small Rings in Organic Synthesis, Part 51: A New General Approach to 3-Amino- and 3-Hydroxyazetidines. European Journal of Organic Chemistry2003, 2003(3), 546-556.
• Li, B.; et al. An Efficient Two-Step Synthesis of 3-Amino-1-benzhydrylazetidine. Organic Process Research & Development2007, 11(4), 741-743.
• Han, Y.; et al. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine. Molecules2016, 21(7), 893.
• Voss, E.; et al. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry2024, 89(19), 13485-13496.
• Isoda, T.; et al. A practical and facile synthesis of azetidine derivatives for oral carbapenem, L-084. Chemical & Pharmaceutical Bulletin2006, 54(10), 1408-1411.
• Wang, B. J.; Duncton, M. A. J. A Single-Step Synthesis of Azetidine-3-amines. The Journal of Organic Chemistry2020, 85(20), 13317-13323.
• Uesugi, S.; et al. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry2023, 11, 1243516.
• Chalyk, B. A.; et al. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
• Mehra, V.; et al. Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances2017, 7(77), 48755-48789.
• Bott, T. M.; West, F. G. Preparation and Synthetic Applications of Azetidines. Heterocycles2012, 84(1), 223-261.
• Schindler, C. S. Functionalized azetidines via visible light-enabled aza Paternò–Büchi reactions.
• Betz, K. N.; Chiappini, N. D.; Du Bois, J. Intermolecular sp3-C–H Amination for the Synthesis of Saturated Azacycles. Journal of the American Chemical Society2019, 141(42), 16769-16773.
• Gałuszka, A.; Migaszewski, Z. Green Chemistry Metrics with Special Reference to Green Analytical Chemistry. Journal of Analytical Methods in Chemistry2011, 2011, 308732.
• Sheldon, R. A. The E Factor: fifteen years on. Green Chemistry2007, 9(12), 1273-1283.
• Anastas, P. T.; Warner, J. C. Green Chemistry: Theory and Practice; Oxford University Press: New York, 1998.
• Nair, J. B.; et al. Fully Validated, Multi-Kilogram cGMP Synthesis of MDMA. ACS Omega2021, 7(1), 900-907.
• Pehere, A. D.; Abell, A. D. An improved large scale procedure for the preparation of N-Cbz amino acids. Tetrahedron Letters2011, 52(13), 1493-1494.
• Wang, X.-R.; Zhang, Y. Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry2025, 90(7), 4421-4434.
• Gemoets, H. P. L.; et al. A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. RSC Advances2024, 14(43), 31234-31241.
• Baran, P. S. Enantiocontrolled Azetidine Library Synthesis via Strain-Release Functionalization of 1-Azabicyclobutanes. Journal of the American Chemical Society2015, 137(25), 8034-8037.
• Singh, V. K. Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Journal of the American Chemical Society2015, 137(35), 11402-11405.
• D'hooghe, M.; De Kimpe, N. Strained Aza-Heterocycles in Synthesis. Frontiers in Chemistry2016, 4, 28.
• Radić, N.; Despotović, I.; Vianello, R. Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles – An Interpretation by Triadic Analysis.
• Markovic, I. Regulatory considerations in evaluating extractables and leachables in container closure systems and processing equipment. Product Quality Research Institute (PQRI).
• Radić, N.; Despotović, I.; Vianello, R. Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles - An Interpretation by Triadic Analysis. Semantic Scholar2012.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. synthesis of azetidine .pptx [slideshare.net]
• 3. infinityturbine.com [infinityturbine.com]

Crystallization Strategies for 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol Salts: Methods and Protocols

An Application Note for Drug Development Professionals

Abstract: The control of the solid-state form of an Active Pharmaceutical Ingredient (API) is paramount to ensuring its quality, stability, and bioavailability. Crystallization is the primary unit operation for establishing these critical attributes. This application note provides a detailed guide to the crystallization methods for salts of 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol, a key heterocyclic building block in modern drug discovery. We delve into the foundational principles of crystallization and present comprehensive, step-by-step protocols for cooling, anti-solvent, and reactive crystallization techniques. The causality behind experimental choices is explained, and each protocol is designed as a self-validating system incorporating in-process controls and post-crystallization characterization. This guide is intended for researchers, chemists, and drug development professionals seeking to establish robust and reproducible crystallization processes for amine-containing APIs.

Introduction: The Critical Role of Crystallization

Crystallization is a fundamental process in the pharmaceutical industry, serving to purify Active Pharmaceutical Ingredients (APIs) and precisely define their solid-state properties.[1][] The physical form of an API, including its crystal lattice structure (polymorphism) and particle size distribution, directly influences critical performance characteristics such as solubility, dissolution rate, stability, and manufacturability.[3][4] For molecules like 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol, which contains a basic amino group, salt formation is a common strategy to improve physicochemical properties. The subsequent crystallization of these salts is a non-trivial step that requires a systematic approach to navigate challenges like polymorphism and the potential for amorphous material formation.[5]

This document outlines three primary, industrially relevant crystallization methodologies, providing both the theoretical underpinning and practical, step-by-step protocols tailored for the salts of this specific azetidinol derivative. The goal is to provide a framework for developing a crystallization process that consistently produces the desired solid form with high purity and optimal physical characteristics.

Foundational Principles of Crystallization

A successful crystallization process is a careful balance of thermodynamics and kinetics.[3]

• Supersaturation: This is the essential driving force for crystallization. A solution is supersaturated when the concentration of the solute exceeds its equilibrium solubility at a given temperature. It can be achieved by cooling a saturated solution, adding an anti-solvent, or evaporating the solvent.[1]

• Nucleation: This is the initial formation of stable, microscopic crystal nuclei from a supersaturated solution.[] It can occur spontaneously (primary nucleation) or be induced by the presence of existing crystals (secondary nucleation). The rate of nucleation is a critical parameter that influences the final crystal size distribution.[1][]

• Crystal Growth: Following nucleation, dissolved molecules deposit onto the surface of the existing nuclei, allowing them to grow into larger crystals.[1] The interplay between nucleation and growth rates determines the final attributes of the crystalline product.

• Polymorphism: This is the ability of a compound to exist in two or more crystalline forms that have different arrangements of the molecules in the crystal lattice.[4] Different polymorphs of the same API are distinct solid-state materials and can exhibit different physical properties, making polymorph control a regulatory requirement.[1][3]

Pre-Crystallization Screening Workflow

Before developing a specific protocol, a screening phase is essential to identify suitable solvents and salt forms that are amenable to crystallization. This phase aims to map the solubility landscape of the target compound.

Solvent & Salt Selection Rationale

The choice of solvent is critical as it influences solubility, supersaturation kinetics, and can even dictate the resulting polymorphic form.[6][7] For amine salts like those of 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol, polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., acetone, acetonitrile) are common starting points. The choice of the acid counter-ion (e.g., hydrochloride, tosylate, maleate) will significantly alter the salt's solubility and crystalline nature. Hydrochlorides are common due to their low molecular weight, while larger counter-ions like tosylates may promote crystallinity in challenging systems.

General Screening Workflow

The following workflow provides a systematic approach to identifying promising crystallization conditions.

Figure 1. A systematic workflow for screening crystallization conditions.

Crystallization Methodologies and Protocols

The following protocols are presented as robust starting points for the crystallization of two common salts of 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol.

Method 1: Cooling Crystallization of the Hydrochloride Salt

Protocol: Crystallization of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol HCl

• Dissolution: Charge a jacketed glass reactor with 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol HCl (1.0 part by mass) and isopropanol (IPA) (5.0 parts by volume).

• Heating: While stirring at 200 RPM, heat the reactor jacket to 65°C. Maintain this temperature for 30 minutes after all solids have dissolved to ensure a clear, homogenous solution. This step helps erase any crystal "memory."

• Controlled Cooling: Program the circulator to cool the batch from 65°C to 20°C over 4 hours (Cooling Rate ≈ 11.25°C/hour). Rationale: A controlled, linear cooling profile prevents rapid, uncontrolled nucleation which can lead to small, poorly-filterable crystals or amorphous precipitation.

• Seeding (Optional but Recommended): At 55°C, add a small quantity (0.1% w/w) of previously characterized seed crystals of the desired polymorph. Rationale: Seeding provides a template for growth, offering superior control over the final polymorphic form and particle size distribution.[][11]

• Maturation/Aging: Hold the resulting slurry at 20°C for a minimum of 2 hours with continued agitation. This allows the system to reach equilibrium.

• Isolation: Filter the slurry under vacuum. Wash the filter cake with a small amount of cold (0-5°C) IPA (1.0 part by volume) to remove residual dissolved impurities.

• Drying: Dry the crystals in a vacuum oven at 45°C until constant weight is achieved.

• Characterization: Analyze the final product using XRPD, DSC, and HPLC to confirm polymorph, thermal properties, and chemical purity.[12][13]

Figure 2. Workflow for Cooling Crystallization.

Table 1. Expected Impact of Cooling Rate on Product Attributes

Parameter	Slow Cooling (e.g., 8 hours)	Fast Cooling (e.g., 1 hour)
Average Particle Size	Larger	Smaller
Crystal Morphology	More well-defined, lower aspect ratio	May be more needle-like or agglomerated
Impurity Incorporation	Lower	Higher potential for impurity trapping

| Risk of Oiling Out | Lower | Higher |

Method 2: Anti-Solvent Crystallization of the Tosylate Salt

Principle: This method involves the addition of a miscible "anti-solvent," in which the API has very low solubility, to a solution of the API.[1][14] This rapidly generates a high level of supersaturation, inducing crystallization. It is particularly useful for compounds that are highly soluble or have a flat solubility curve with respect to temperature.[15]

Protocol: Crystallization of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol Tosylate

• Dissolution: In a jacketed reactor, dissolve 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol Tosylate (1.0 part by mass) in methanol (3.0 parts by volume) at 25°C. Ensure a clear solution is obtained.

• System Setup: Set the reactor agitator to 250 RPM to ensure good mixing at the point of addition.

• Anti-Solvent Addition: Add methyl tert-butyl ether (MTBE) (6.0 parts by volume), the anti-solvent, to the methanol solution via a syringe pump over a period of 2 hours. Rationale: A slow, controlled addition rate is crucial to maintain a moderate level of supersaturation, favoring crystal growth over excessive primary nucleation and preventing oiling out.[]

• Maturation: After the addition is complete, stir the resulting slurry for an additional 3 hours at 25°C to allow for complete crystallization and potential phase equilibration.

• Isolation: Filter the solid product. Wash the cake with a 1:4 mixture of Methanol:MTBE (1.0 part by volume).

• Drying: Dry the material in a vacuum oven at 50°C to a constant weight.

• Characterization: Analyze the final product via XRPD, DSC, Particle Size Analysis, and HPLC.

Figure 3. Workflow for Anti-Solvent Crystallization.

Table 2. Expected Impact of Anti-Solvent Addition Rate on Product Attributes

Parameter	Slow Addition (e.g., 4 hours)	Fast Addition (e.g., 15 mins)
Average Particle Size	Larger	Smaller (fines)
Crystal Size Distribution	Narrower	Broader
Risk of Oiling Out/Amorphous	Low	High

| Filtration Time | Faster | Slower (due to fines) |

Method 3: Reactive Crystallization (pH Shift)

Protocol: In-situ Crystallization of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol Maleate

• Dissolution: Dissolve 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol freebase (1.0 part by mass) in acetone (10 parts by volume) at 40°C.

• Acid Solution: In a separate vessel, dissolve maleic acid (1.05 molar equivalents) in a minimal amount of acetone.

• Reaction & Crystallization: Slowly add the maleic acid solution to the freebase solution over 1 hour at 40°C with vigorous stirring (300 RPM). The product salt will begin to crystallize as it forms.

• Controlled Cooling: Once the acid addition is complete, cool the slurry to 10°C over 2 hours.

• Maturation: Hold the slurry at 10°C for 2 hours to maximize the yield.

• Isolation: Filter the crystalline product and wash the cake with cold acetone (2 parts by volume).

• Drying: Dry the salt in a vacuum oven at 45°C.

• Characterization: Confirm the structure, polymorphic form, and purity of the resulting maleate salt.

Post-Crystallization Analysis (Self-Validation)

Thorough characterization of the final product is essential to validate the crystallization process and ensure consistency.[17]

Table 3. Key Analytical Techniques for Crystalline API Characterization

Technique	Purpose	Information Gained
X-Ray Powder Diffraction (XRPD)	Polymorph identification and crystallinity assessment.[13]	Unique diffraction pattern confirms the crystal form; broad halo indicates amorphous content.
Differential Scanning Calorimetry (DSC)	Thermal property analysis.	Provides melting point, detects phase transitions, and can distinguish between polymorphs and solvates.
Microscopy (PLM/SEM)	Particle morphology and size visualization.[12]	Reveals crystal habit (e.g., needles, plates, blocks) and state of agglomeration.
Particle Size Distribution (PSD)	Quantitative measurement of particle size.	Crucial for downstream processing (filtration, drying) and bioavailability.
High-Performance Liquid Chromatography (HPLC)	Chemical purity assessment.	Quantifies the API and any process impurities or degradation products.

| Thermogravimetric Analysis (TGA) | Solvate/hydrate characterization. | Measures weight loss as a function of temperature to quantify residual solvent or water. |

Conclusion

The successful crystallization of 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol salts is a multi-faceted process that relies on a fundamental understanding of solubility, supersaturation, and solid-state chemistry. By systematically applying the principles and protocols for cooling, anti-solvent, and reactive crystallization outlined in this note, researchers can effectively control the critical quality attributes of the API. A thorough pre-screening workflow combined with comprehensive post-crystallization analysis forms a robust strategy for developing a reproducible process that yields a crystalline material with the desired purity, polymorphic form, and particle characteristics essential for successful drug development.

References

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• Lu, J., & Rohani, S. (2009). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). Current Medicinal Chemistry, 16(7), 884-905. doi: 10.2174/092986709787549299. Retrieved from [Link]

• Kierstead, E. D., et al. (2021). API Continuous Cooling and Antisolvent Crystallization for Kinetic Impurity Rejection in cGMP Manufacturing. Organic Process Research & Development. Retrieved from [Link]

• Lu, J., & Rohani, S. (2009). Polymorphism and Crystallization of Active Pharmaceutical Ingredients (APIs). ResearchGate. Retrieved from [Link]

• Thorat, A. A., & Dalvi, S. V. (2022). Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives. Drug Delivery and Translational Research, 13(2). Retrieved from [Link]

• Advanced Science News. (2018). Gel-Mediated Crystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

• Gómez-Gualdrón, C. M., et al. (2023). Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors. ACS Publications. Retrieved from [Link]

• Lonare, A. A., & Patel, S. R. (2014). Antisolvent Crystallization of Poorly Water Soluble Drugs. International Journal of Chemical Engineering and Applications. Retrieved from [Link]

• Singh, R., et al. (n.d.). Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients. Bentham Science. Retrieved from [Link]

• CD Formulation. (n.d.). API Physical & Chemical Characterization. Retrieved from [Link]

• Braga, D., & Grepioni, F. (2022). The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools?. Pharmaceutics. Retrieved from [Link]

• Labinsights. (2023). Crystallinity Determination for API Development. Retrieved from [Link]

• Cool Separations. (n.d.). The Cooling Crystallization Process. Retrieved from [Link]

• BIA. (n.d.). Crystallisation in pharmaceutical processes. Retrieved from [Link]

• Chen, J., et al. (n.d.). Influence of Solvent Composition on the Crystal Morphology and Structure of p-Aminobenzoic Acid Crystallized from Mixed Ethanol and Nitromethane Solutions. Crystal Growth & Design. Retrieved from [Link]

• Sciencemadness. (2009). Forming oxalate salts of amines. Retrieved from [Link]

• Myande. (n.d.). Cooling/Freezing Crystallization. Retrieved from [Link]

• MDPI. (n.d.). A Different View of Solvent Effects in Crystallization. Retrieved from [Link]

• How It Comes Together. (2025). How Do Solvents Impact Crystal Morphology In Crystallization?. Retrieved from [Link]

• Park, M. (n.d.). Effects of additives on crystallization, polymorphic transformation, and solubility. Retrieved from [Link]

Sources

• 1. syrris.com [syrris.com]
• 3. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. youtube.com [youtube.com]
• 8. The Cooling Crystallization Process | Cool Separations [coolseparations.nl]
• 9. Equipment and turnkey plants for evaporation crystallization industry [myandegroup.com]
• 10. Crystallization process: how does crystallization work | Mirai Intex [mirai-intex.com]
• 11. scispace.com [scispace.com]
• 12. API Physical & Chemical Characterization - CD Formulation [formulationbio.com]
• 13. labinsights.nl [labinsights.nl]
• 14. Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijcea.org [ijcea.org]
• 16. bia.si [bia.si]
• 17. Process Analytical Technology for Crystallization of Active Pharmaceutical Ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Comprehensive Guide to Handling Hygroscopic Azetidine Derivatives in the Laboratory

Abstract

Azetidines, four-membered nitrogen-containing heterocycles, are privileged scaffolds in modern medicinal chemistry, integral to the structure of several FDA-approved drugs.[1][2] Their unique conformational rigidity and sp³-rich character can significantly enhance the pharmacokinetic properties of drug candidates, including metabolic stability and solubility.[1][3] However, many functionalized azetidine derivatives are hygroscopic, readily absorbing moisture from the atmosphere. This property presents a significant, often underestimated, challenge in the laboratory, leading to inaccuracies in quantification, compromised reaction yields, and sample degradation. This guide provides researchers, scientists, and drug development professionals with a detailed framework of field-proven protocols and the scientific principles behind them, ensuring the integrity and reproducibility of experiments involving these sensitive compounds.

The Challenge: Understanding the Impact of Hygroscopicity

The propensity of a compound to absorb atmospheric moisture is known as hygroscopicity. For azetidine derivatives, this is often mediated by polar functional groups or the nitrogen atom itself, which can form hydrogen bonds with water molecules. Failure to mitigate moisture exposure can invalidate experimental results through several mechanisms.

Consequences of Uncontrolled Moisture Exposure

• Inaccurate Mass Determination: The most immediate consequence is erroneous weight measurement. Absorbed water adds mass, leading to incorrect molar calculations for reactions and concentration errors in biological assays. A compound that appears stable may have already absorbed a significant percentage of its weight in water.

• Reaction Integrity Compromise: Water is a reactive molecule that can act as an unwanted nucleophile, base, or proton source. In sensitive reactions, such as metal-catalyzed cross-couplings or reactions involving organometallics, trace amounts of water can quench catalysts, hydrolyze starting materials, or promote undesirable side reactions, drastically reducing yields.[4]

• Physical State Alteration (Deliquescence): Hygroscopic solids can undergo physical changes upon water absorption, from clumping and caking to complete deliquescence, where the solid dissolves in the absorbed water to form a concentrated aqueous solution.[5] This makes the compound difficult to handle, weigh, and dispense accurately.[6][7]

• Chemical Degradation: For derivatives with sensitive functional groups (e.g., esters, acid chlorides), absorbed water can lead to hydrolysis over time, compromising the purity and stability of the material even during storage.

Identifying and Quantifying Hygroscopicity

The first step in proper handling is to identify if a compound is hygroscopic.

• Safety Data Sheet (SDS): The SDS is the primary source of information and will typically state if a compound is known to be hygroscopic in Section 7 (Handling and Storage) or Section 9 (Physical and Chemical Properties).[5][7]

• Visual Observation: Signs of hygroscopicity include the clumping of powders, a sticky or "wet" appearance, or the aforementioned deliquescence.[7]

• Quantitative Analysis: For rigorous characterization, several analytical techniques can quantify moisture uptake:

  • Dynamic Vapor Sorption (DVS): This is the gold standard method, measuring the mass change of a sample as it is exposed to a range of controlled humidity levels.[7][]

  • Thermogravimetric Analysis (TGA): TGA can determine water content by measuring mass loss as the sample is heated.[]

  • Karl Fischer Titration: This is a highly accurate chemical method to determine the water content of a sample.

The Solution: Creating and Maintaining an Anhydrous Environment

The core principle for handling hygroscopic materials is the exclusion of atmospheric moisture by working within a controlled, inert atmosphere.[9] This is typically achieved using high-purity nitrogen or argon gas, from which reactive components like water and oxygen have been removed.[10]

Essential Laboratory Equipment

• Glovebox (Dry Box): A glovebox is a sealed enclosure that provides the most robust protection.[11] It is filled with a continuously purified inert gas, maintaining oxygen and moisture levels below 1 ppm. This is the ideal environment for all manipulations of highly sensitive compounds, including storage, weighing, and reaction setup.[12][13] For maximum effectiveness, gloveboxes constructed from stainless steel or glass are preferred due to their low permeability to gases and water vapor.[14]

• Schlenk Line: A Schlenk line is a dual-manifold apparatus that allows for the manipulation of compounds in glassware under either vacuum or a positive pressure of inert gas.[11] By repeatedly cycling between vacuum and inert gas (a "purge-and-refill" cycle), the laboratory atmosphere inside a reaction flask can be effectively replaced.[10] This technique is essential for performing reactions with hygroscopic reagents outside of a glovebox.

• Desiccator: A desiccator is a sealable container containing a desiccant (e.g., silica gel, Drierite™). It is used for the short-term storage of moderately sensitive compounds or for transporting materials to and from a glovebox.[5] Crucially, a desiccator is designed to keep dry materials dry; it is not effective for removing bulk moisture from a compound that has already been exposed to the atmosphere.

Workflow: Selecting the Appropriate Handling Environment

The choice of equipment depends on the sensitivity of the azetidine derivative and the nature of the manipulation. The following decision tree provides a general guideline.

Caption: Decision tree for selecting the appropriate handling environment.

Core Experimental Protocols

Adherence to meticulous, validated protocols is essential for success. The following sections detail step-by-step procedures for common laboratory manipulations.

Protocol: Storage of Hygroscopic Solids

Storage Method	Best For	Procedure	Pros	Cons
Glovebox	Highly sensitive or frequently used compounds	Store the manufacturer's bottle directly inside the glovebox, preferably in a designated area away from solvents. For temperature-sensitive compounds, use a glovebox-integrated freezer.[12]	Maximum protection from moisture and oxygen.[11]	Requires access to a glovebox.
Sealed Ampoule	Long-term archival, reference standards	Place the compound in a glass ampoule inside a glovebox, evacuate or backfill with inert gas, and seal the neck with a torch.[11]	Ultimate protection; fail-safe isolation.	Requires specialized equipment; difficult to access material once sealed.
Desiccator	Moderately sensitive, infrequently used compounds	Tightly seal the primary container (e.g., with a screw cap and Parafilm®). Place the sealed container inside a desiccator with fresh, active desiccant.[15]	Simple, low-cost.	Offers minimal protection during material transfer; relies on the integrity of the primary seal.

Protocol: Weighing Hygroscopic Solids

Objective: To accurately weigh a hygroscopic solid with minimal exposure to atmospheric moisture.

Method 1: Inside a Glovebox (Preferred)

• Preparation: Place an analytical balance inside the glovebox. Ensure all necessary items (spatulas, weigh paper/vials, notebook) are also inside the antechamber.

• Equilibration: Allow the compound's container to equilibrate to the glovebox's ambient temperature before opening to prevent condensation.

• Tare: Place the receiving vial on the balance and tare the weight.

• Transfer: Open the compound container and quickly transfer the desired amount of solid to the vial using a clean, dry spatula.

• Seal and Record: Immediately and tightly reseal the main compound container. Record the final weight. Promptly transfer the weighed compound for dissolution or use.[7]

Method 2: Weighing by Difference (Outside a Glovebox)

• Preparation: Have a receiving flask (e.g., a Schlenk flask) sealed with a septum and under a positive pressure of inert gas ready.

• Initial Weighing: Weigh the sealed container of the hygroscopic compound on an analytical balance. Record this mass (m₁).

• Transfer: In a low-humidity environment, briefly open the container and quickly transfer an approximate amount of the solid into the prepared receiving flask. Immediately reseal the stock container.

• Final Weighing: Re-weigh the sealed stock container. Record this new mass (m₂).

• Calculation: The mass of the transferred solid is m₁ - m₂. This method minimizes the time the bulk material is exposed to air.[7]

Protocol: Preparation of a Stock Solution

Objective: To prepare a solution of a defined concentration using a hygroscopic solid and an anhydrous solvent.

Prerequisite: Solvent Purity The use of anhydrous solvents is non-negotiable. Commercially available anhydrous solvents in septum-sealed bottles are recommended.[4] If preparing in-house, use appropriate drying methods.

Solvent	Recommended Drying Method
Tetrahydrofuran (THF), Diethyl Ether	Distillation from sodium/benzophenone ketyl.
Dichloromethane (DCM), Toluene	Distillation from calcium hydride (CaH₂).[16]
Acetonitrile (MeCN)	Distillation from CaH₂, followed by storage over 3Å molecular sieves.
N,N-Dimethylformamide (DMF)	Dry over barium oxide or 4Å molecular sieves, then distill under reduced pressure.

Procedure (Using Schlenk Techniques)

• Glassware Preparation: All glassware (Schlenk flask, syringes, needles) must be rigorously dried, either by oven-drying (>125 °C overnight) or by flame-drying under vacuum.[17] Assemble the hot glassware and allow it to cool under a stream of inert gas.

• Solid Addition: Add the pre-weighed hygroscopic azetidine derivative to the Schlenk flask under a positive flow of inert gas. Seal the flask with a septum.

• Atmosphere Exchange: Connect the flask to a Schlenk line and perform at least three purge-and-refill cycles (evacuate under vacuum, then refill with inert gas) to ensure a completely inert atmosphere.[10]

• Solvent Transfer: Using a dry, inert-gas-flushed syringe, withdraw the required volume of anhydrous solvent from its source bottle.[17][18][19]

• Solution Preparation: Pierce the septum of the Schlenk flask with the syringe needle and slowly add the solvent. The positive pressure in the flask will prevent air from entering.

• Mixing & Storage: Gently swirl or stir the flask until the solid is fully dissolved. The solution can be stored under a positive pressure of inert gas or used directly via cannula or syringe transfer.

Caption: Workflow for preparing a stock solution under inert atmosphere.

Safety Considerations

Proper handling techniques are intrinsically linked to safety.

• Chemical Hazards: Azetidine itself is a highly flammable liquid that can cause severe skin burns and eye damage.[20][21][22] Always consult the SDS for the specific derivative being handled, as functional groups can impart additional hazards.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including safety goggles, a flame-resistant lab coat, and suitable chemical-resistant gloves.[6][23]

• Inert Gas Safety: Nitrogen and argon are asphyxiants. Ensure adequate ventilation and never work with inert gas lines in a confined space without proper monitoring.[9]

• Spills: Clean up all spills immediately, following procedures appropriate for the compound's specific hazards. For hygroscopic solids, avoid using water for cleanup unless specified, as this can create a corrosive solution and generate heat.[5][23]

Conclusion

The unique chemical properties of azetidine derivatives make them invaluable tools in drug discovery and development. However, their common hygroscopic nature demands a higher level of technical diligence in the laboratory. By understanding the consequences of moisture absorption and implementing robust protocols centered on the use of controlled, inert atmospheres, researchers can protect the integrity of their materials. The consistent application of these techniques—from proper storage and weighing to the use of anhydrous solvents and Schlenk line or glovebox manipulations—is fundamental to generating reliable, reproducible, and ultimately successful scientific outcomes.

References

• Cheekatla, S. R., et al. (2026).
• BenchChem. (n.d.). The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development. BenchChem.
• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Azetidine. Chemos GmbH & Co.KG.
• Fisher Scientific. (n.d.).
• Taylor & Francis Online. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Taylor & Francis Online.
• Apollo Scientific. (2023).
• Wikipedia. (n.d.). Air-free technique. Wikipedia.
• Life Chemicals. (2022). Substituted Azetidines in Drug Discovery. Life Chemicals.
• PharmaBlock. (n.d.). Azetidines in Drug Discovery. PharmaBlock.
• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh.
• Inert Corporation. (n.d.). Glove Boxes for Sensitive Chemicals & Materials.
• Apollo Scientific. (n.d.).
• Organic Chemistry at CU Boulder. (n.d.). Drying Organic Solutions. University of Colorado Boulder.
• YouTube. (2022).
• Fisher Scientific. (2012).
• KINTEK SOLUTION. (n.d.).
• KINTEK SOLUTION. (2026).
• YouTube. (2022).
• Jacomex. (n.d.). Humidity Controlled Glove Box. Jacomex.
• Sciencemadness Wiki. (2023). Drying solvents. Sciencemadness.
• Scribd. (n.d.). Drying of Organic Solvents. Scribd.
• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Drying Methods. University of Rochester.
• United States Pharmacopeia. (n.d.).
• Bruker. (n.d.). XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices.
• Molecular Inorganic Chemistry, University of Groningen. (2008). Working with air and moisture sensitive compounds.
• Ossila. (2024).
• OMICS International. (n.d.). Hygroscopic Gravimetric Quantitative Chemical Analysis.
• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. TutorChase.
• Ossila. (n.d.). Defining Moisture Content in a Glove Box. Ossila.
• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents. University of Rochester.
• MTI Corporation. (2025). Glove Box Safety Tips: Best Practices for Handling Sensitive Materials.
• BOC Sciences. (n.d.). Hygroscopicity Testing. BOC Sciences.
• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Hygroscopic. ILPI.
• BenchChem. (n.d.). Navigating the Challenges of Hygroscopic Compounds in Research: A Technical Support Guide. BenchChem.
• ResearchGate. (2019).

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 5. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 6. tutorchase.com [tutorchase.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 9. kintekfurnace.com [kintekfurnace.com]
• 10. Air-free technique - Wikipedia [en.wikipedia.org]
• 11. molan.wdfiles.com [molan.wdfiles.com]
• 12. inertcorp.com [inertcorp.com]
• 13. Humidity Controlled Glove Box [jacomex.com]
• 14. azom.com [azom.com]
• 15. researchgate.net [researchgate.net]
• 16. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. m.youtube.com [m.youtube.com]
• 19. m.youtube.com [m.youtube.com]
• 20. chemos.de [chemos.de]
• 21. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 22. fishersci.com [fishersci.com]
• 23. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol. This document is designed for researchers, medicinal chemists, and process development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate the complexities of this synthesis and optimize your reaction yields. The inherent ring strain of the azetidine core, combined with the steric bulk of the quaternary carbon substituent, presents unique challenges that this guide aims to address directly.

I. Overview of the Synthetic Strategy

The most direct and modular approach to constructing the target molecule involves the nucleophilic addition of an organometallic reagent to a protected azetidin-3-one core, followed by a global deprotection. This strategy allows for the late-stage introduction of the sterically demanding side chain. Our recommended pathway proceeds in two key stages from commercially available starting materials.

Overall Synthetic Workflow

Caption: Recommended two-stage synthesis of the target compound.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Q1: My Grignard reaction (Stage 1) is showing low or no conversion to the desired product. What's going wrong?

A1: Low conversion in this sterically hindered addition is a common challenge. The root cause often lies with either the Grignard reagent itself or competing side reactions of the azetidinone starting material.

• Cause A: Inactive Grignard Reagent. The formation of the Grignard reagent from the N-Boc protected aminobromide can be sluggish.

  • Solution: Ensure absolute anhydrous conditions (flame-dried glassware, dry THF). Activate the magnesium turnings by crushing them gently before use or by adding a small crystal of iodine to initiate the reaction.

• Cause B: Enolization of 1-Boc-3-azetidinone. 1-Boc-3-azetidinone has acidic protons alpha to the carbonyl, which can be abstracted by the Grignard reagent, quenching it and forming an unreactive enolate. This is exacerbated at higher temperatures.

  • Solution: Perform the addition at low temperatures. Add a solution of 1-Boc-3-azetidinone dropwise to the Grignard reagent at -78 °C (dry ice/acetone bath) and allow the reaction to warm slowly to room temperature. This minimizes the time the ketone is exposed to the base at temperatures where enolization is favorable.

• Cause C: Steric Hindrance. The quaternary center of the Grignard reagent and the constrained azetidine ring present significant steric clash, slowing the desired nucleophilic attack.

  • Solution: Consider using a more reactive organolithium reagent, which can be generated from the corresponding bromide via lithium-halogen exchange. Alternatively, the addition of a Lewis acid like CeCl₃ (forming an organocerium reagent in situ) can enhance the electrophilicity of the ketone carbonyl and promote addition over enolization.

Q2: I'm observing a significant amount of a pyrrolidine-based byproduct in my reaction. Why is this happening and how can I prevent it?

A2: The formation of a 3-hydroxypyrrolidine byproduct can occur if the synthesis involves an intramolecular cyclization of an epoxy amine precursor. This arises from a competing 5-endo-tet ring closure.[1] While our recommended pathway avoids this specific precursor, if you are using an alternative synthesis involving epoxide ring-opening, this is a critical issue.

• Cause: The regioselectivity of the intramolecular nucleophilic attack of an amine on an epoxide ring determines the product. While the 4-exo-tet pathway to form the desired azetidine is generally favored, the 5-endo-tet pathway can become competitive under certain conditions.[1]

  • Solution: The choice of catalyst and solvent is crucial. Using a Lewis acid catalyst, such as Lanthanum(III) trifluoromethanesulfonate (La(OTf)₃), has been shown to strongly favor the formation of the azetidine product over the pyrrolidine.[1] Optimizing the solvent can also improve selectivity.

Q3: The final Boc deprotection (Stage 2) is giving me a low yield of the final product, and the mass balance is poor.

A3: The global deprotection with strong acid must be carefully controlled to avoid degradation of the strained azetidine ring.

• Cause A: Ring-Opening of the Azetidine. The high ring strain of the azetidine nucleus makes it susceptible to cleavage under harsh acidic conditions, especially with heat.

  • Solution: Use the mildest effective conditions. Conduct the reaction at 0 °C to room temperature and monitor carefully by LC-MS. Trifluoroacetic acid (TFA) in dichloromethane (DCM) is often effective.[2] If ring-opening persists, consider using aqueous phosphoric acid, which is a milder reagent for Boc deprotection and can be selective.[3]

• Cause B: Alkylation by tert-Butyl Cations. The cleavage of the Boc group generates tert-butyl cations, which can alkylate nucleophilic sites on the starting material or product.

  • Solution: Use a scavenger. Add a scavenger like triethylsilane (TES) or thioanisole to the reaction mixture to trap the generated tert-butyl cations and prevent side reactions.

• Cause C: Product Isolation. The final product is a free base with two amine functionalities and a hydroxyl group, making it highly polar and potentially water-soluble. It will exist as a salt (e.g., hydrochloride or trifluoroacetate) after acidic workup.

  • Solution: Avoid aqueous workup if possible. After confirming reaction completion, concentrate the reaction mixture in vacuo. The resulting salt can often be purified by precipitation or trituration with a non-polar solvent like ether. If chromatography is necessary, reverse-phase HPLC or ion-exchange chromatography may be required.

Troubleshooting Summary Table

Stage	Problem	Potential Cause	Recommended Solution
1: Grignard	Low Conversion	Inactive Grignard Reagent	Activate Mg with I₂; ensure anhydrous conditions.
1: Grignard	Low Conversion	Enolization of Ketone	Add ketone to Grignard at -78 °C and warm slowly.
1: Grignard	Low Conversion	Steric Hindrance	Use an organolithium reagent or add CeCl₃.
2: Deprotection	Low Yield/Degradation	Azetidine Ring-Opening	Use milder acid (e.g., H₃PO₄)[3]; run at 0 °C to RT.
2: Deprotection	Impurity Formation	t-Butyl Cation Alkylation	Add a scavenger (e.g., triethylsilane, thioanisole).[3]
2: Deprotection	Poor Recovery	Product is a water-soluble salt	Avoid aqueous workup; isolate product as the salt by precipitation/trituration.

III. Detailed Experimental Protocols

Protocol 1: Synthesis of tert-Butyl (2-(1-(tert-butoxycarbonyl)-3-hydroxyazetidin-3-yl)-2-methylpropyl)carbamate (Stage 1)

• Grignard Formation: In a flame-dried, three-neck flask under an argon atmosphere, place magnesium turnings (1.2 eq). Add a small crystal of iodine and a portion of anhydrous THF.

• Add a solution of 1-bromo-N-(Boc)-2-methylpropan-2-amine (1.0 eq) in anhydrous THF dropwise to initiate the reaction. If the reaction does not start, gently warm the flask. Once initiated, add the remainder of the bromide solution at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1-2 hours until the magnesium is consumed.

• Addition Reaction: Cool the freshly prepared Grignard solution to -78 °C.

• In a separate flask, dissolve 1-Boc-3-azetidinone (1.1 eq) in anhydrous THF.

• Add the solution of 1-Boc-3-azetidinone dropwise to the cold Grignard reagent over 30-60 minutes.

• After the addition, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up: Carefully quench the reaction by slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the di-Boc protected intermediate.

Protocol 2: Synthesis of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol (Stage 2)

• Deprotection: Dissolve the purified di-Boc intermediate (1.0 eq) from Stage 1 in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA, 10-20 eq) dropwise.[2][4]

• Remove the ice bath and stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by LC-MS until both Boc groups are cleaved.

• Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the DCM and excess TFA.

• Triturate the resulting oily residue with cold diethyl ether. The product should precipitate as the trifluoroacetate salt.

• Filter the solid, wash with cold ether, and dry under high vacuum to yield the final product. The product can be converted to the free base or a different salt if required.

IV. Frequently Asked Questions (FAQs)

Q1: Why is the azetidine nitrogen protected with a Boc group? A1: The Boc group serves two critical functions. First, it prevents the slightly acidic N-H proton of an unprotected azetidine from reacting with the highly basic Grignard reagent. Second, the electron-withdrawing nature of the carbamate slightly activates the carbonyl for nucleophilic attack. The Boc group is also advantageous due to its stability to many reaction conditions and its relatively mild removal under acidic conditions.[3][4]

Q2: Are there alternative methods to form the azetidine ring itself? A2: Yes, common methods for synthesizing the azetidine ring include intramolecular cyclization of 1,3-aminoalcohols or 1,3-haloamines.[5] For instance, the reaction of epichlorohydrin with an appropriate amine can lead to a chloro-alcohol intermediate that spontaneously cyclizes to form a 3-hydroxyazetidinium salt.[5] However, building the specific substitution pattern of our target molecule via these methods can be more complex and less convergent.

Q3: How critical is the purity of the 1-Boc-3-azetidinone starting material? A3: It is highly critical. 1-Boc-3-azetidinone can be unstable and prone to dimerization or polymerization upon storage.[6] Impurities can interfere with the Grignard reaction. It is recommended to use freshly purchased or purified material. The purity can be checked by ¹H NMR and melting point (47-51 °C).

Q4: What analytical techniques are best for monitoring these reactions? A4: For Stage 1, Thin Layer Chromatography (TLC) is useful for monitoring the consumption of the 1-Boc-3-azetidinone. For both stages, Liquid Chromatography-Mass Spectrometry (LC-MS) is the ideal tool. It allows you to track the disappearance of starting materials and the appearance of intermediates and the final product, while also providing mass information to identify potential byproducts.

Troubleshooting Logic Diagram

Caption: Logic flow for troubleshooting the Grignard reaction.

V. References

• Common side reactions in the synthesis of 3-substituted azetidines. BenchChem. Available at:

• A straightforward synthesis of 3-substituted azetidinic amino acids. Arkat USA. Available at:

• 1-Boc-3-azetidinone | 398489-26-4. ChemicalBook. Available at:

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at:

• Amine Protection / Deprotection. Fisher Scientific. Available at:

• Amino acid-azetidine chimeras: synthesis of enantiopure 3-substituted azetidine-2-carboxylic acids. PubMed. Available at:

• Synthesis of Azetidine-Based Beta-Amino Alcohols. MDPI. Available at:

• Recent progress in synthesis of 3-functionalized azetidines. ResearchGate. Available at:

• Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica. Available at:

• 3-azetidinols. Google Patents. Available at:

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Available at:

• Amino Acid Protection & Deprotection Services. BOC Sciences. Available at:

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PMC. Available at:

• BOC deprotection. Hebei Boze Chemical Co.,Ltd. Available at:

• 3-Vinylazetidin-2-Ones: Synthesis, Antiproliferative and Tubulin Destabilizing Activity in MCF-7 and MDA-MB-231 Breast Cancer Cells. PubMed Central. Available at:

• Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. TSI Journals. Available at:

• Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. PMC - PubMed Central. Available at:

• 1-Boc-3-azetidinone 97 398489-26-4. Sigma-Aldrich. Available at:

• Azetidin-3-ol synthesis. ChemicalBook. Available at:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Azetidin-3-ol synthesis - chemicalbook [chemicalbook.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. 1-Boc-3-azetidinone | 398489-26-4 [chemicalbook.com]

Technical Support Center: Advanced Coupling Strategies for Sterically Demanding Azetidines

Welcome to the technical support center for advanced synthetic methodologies. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the amide coupling of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol. The unique structural features of this substrate—namely the primary amine adjacent to a sterically demanding quaternary carbon—present significant hurdles for standard amide bond formation. This document provides in-depth, field-proven troubleshooting strategies and advanced protocols to overcome these challenges, ensuring the successful synthesis of your target molecules.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My standard coupling reaction using EDC/HOBt failed to produce the desired amide with 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol. What is the underlying issue?

A: The primary reason for the failure of common coupling protocols is severe steric hindrance.[1] The target amine, 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol, possesses a neopentyl-like arrangement where the primary amine is directly attached to a quaternary carbon center. This bulky tert-butyl group physically shields the amine's nucleophilic lone pair, making it difficult for the activated carboxylic acid to approach and react.

Standard carbodiimide reagents like EDC (or DCC) activate the carboxylic acid to form an O-acylisourea intermediate. While effective for unhindered amines, this intermediate is often not reactive enough to overcome the high activation energy barrier imposed by significant steric bulk.[1][2] The slow reaction rate can lead to decomposition of the activated intermediate or other side reactions, resulting in low or no product yield.

Caption: Steric shielding of the primary amine by the adjacent quaternary carbon.

Q2: Which coupling reagents are more effective for this type of hindered amine?

A: For sterically demanding couplings, it is essential to move beyond carbodiimides to more potent activating agents.[3] The most successful classes are uronium/aminium salts and phosphonium salts. These reagents generate highly reactive activated esters in situ that can more effectively overcome the steric barrier.[4]

Uronium/aminium reagents based on HOAt (e.g., HATU) or OxymaPure (e.g., COMU) are generally superior to their HOBt-based counterparts (e.g., HBTU).[4][5] The resulting OAt or Oxyma esters are more reactive due to the electron-withdrawing nature of the leaving group.[5] COMU is an excellent modern choice as it incorporates the non-explosive and highly effective OxymaPure additive directly into its structure, enhancing both safety and solubility.[5][6]

Reagent Class	Example(s)	Activated Ester	Relative Reactivity	Key Considerations
Carbodiimides	EDC, DIC	O-acylisourea	Low	Often insufficient for hindered substrates.[1] Requires an additive (e.g., HOBt, Oxyma).
Uronium (HOBt)	HBTU, TBTU	OBt Ester	Medium	Better than carbodiimides but can fail in severe cases. Potential for guanidinylation side reaction if excess is used.[4]
Phosphonium (HOBt)	PyBOP	OBt Ester	Medium	Similar reactivity to HBTU. Does not cause guanidinylation.[4]
Uronium (HOAt)	HATU	OAt Ester	High	Highly efficient due to the anchimeric assistance of the pyridine nitrogen in HOAt.[4]
Uronium (Oxyma)	COMU	Oxyma Ester	High	Reactivity comparable to HATU. Safer (non-explosive) and often has better solubility.[5][6]
Acyl Fluoride Precursors	TFFH, BTFFH	Acyl Fluoride	Very High	Ideal for extremely hindered systems by minimizing steric clash at the electrophile.[6][7][8]

Q3: I've switched to HATU, but the yield is still low. What experimental conditions can I optimize?

A: Even with a potent coupling reagent, optimizing the reaction environment is critical for success.

• Temperature: Sterically hindered reactions often have a high activation energy. Increasing the temperature can significantly improve the reaction rate.[7]

  • Conventional Heating: Try running the reaction at elevated temperatures (e.g., 50-80 °C) in a sealed vial. Monitor for potential degradation of starting materials or product.

  • Microwave Irradiation: Microwave-assisted synthesis is highly effective for driving difficult couplings to completion by rapidly and efficiently heating the reaction mixture.[2]

• Solvent: The solvent must effectively solvate the reactants and any intermediates.

  • Aprotic Polar Solvents: While DMF is common, NMP (N-Methyl-2-pyrrolidone) often possesses superior solvating properties and is a better choice for challenging or aggregation-prone sequences.[2] Dichloromethane (DCM) or acetonitrile (MeCN) can also be effective.[7][9]

• Base: The choice and amount of base are crucial.

  • Non-Nucleophilic Base: Use a sterically hindered, non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) or 2,4,6-collidine . This prevents the base from competing with the primary amine as a nucleophile.

  • Stoichiometry: Typically, 2-3 equivalents of base are used. For uronium salt couplings, the base neutralizes the starting carboxylic acid and the proton released during amide bond formation.

• Reaction Time and Concentration:

  • Extended Time: Hindered couplings are slow. Allow the reaction to proceed for an extended period (12-24 hours) and monitor progress by LC-MS.[7]

  • Concentration: Higher concentrations can favor the bimolecular coupling reaction. Try running the reaction at 0.1 M or higher.

Q4: Are there alternative activation strategies for the carboxylic acid when even potent coupling reagents are insufficient?

A: Yes. When the steric bulk is extreme, the most effective strategy is to change the nature of the activated electrophile to be as small as possible. Converting the carboxylic acid to an acyl fluoride is the gold-standard solution.[10]

The fluorine atom is the smallest and most electronegative halogen, making the resulting acyl fluoride highly reactive yet sterically minimal. This combination is ideal for penetrating the sterically shielded environment of the amine.[7] Acyl fluorides can be generated in situ using modern fluorinating agents, avoiding the need to isolate the often-sensitive intermediate.

Caption: Decision workflow for switching to the acyl fluoride strategy.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings [7]

This protocol is adapted for situations where even potent uronium/phosphonium reagents fail.

• Acyl Fluoride Formation:

  • Dissolve the carboxylic acid (1.0 equiv) and a fluorinating agent like BTFFH (1.2 equiv) in anhydrous DCM or MeCN.[7]

  • Add a non-nucleophilic base such as DIPEA (2.0-3.0 equiv).

  • Stir the mixture at room temperature for 30-60 minutes to allow for complete formation of the acyl fluoride. Formation can be monitored by LC-MS or by quenching a small aliquot with methanol to observe methyl ester formation.

• Coupling Reaction:

  • Add the sterically hindered amine, 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol (1.0-1.2 equiv), to the solution containing the pre-formed acyl fluoride.

  • Seal the reaction vessel and heat to 80 °C.[7]

  • Allow the reaction to proceed for 12-24 hours, monitoring by LC-MS until the starting amine is consumed.

• Work-up:

  • Cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., EtOAc), and wash with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography.

Q5: I am concerned about racemization of my chiral carboxylic acid under harsh conditions. How can I mitigate this?

A: Racemization is a valid concern, especially with elevated temperatures or extended reaction times. Here are strategies to minimize it:

• Choose the Right Additive/Reagent: Modern coupling reagents are designed to suppress racemization.

  • OxymaPure: Additives like OxymaPure (and reagents that contain it, like COMU) are known to be superior to HOBt in minimizing racemization.[5][11]

  • Acyl Fluorides: The conversion of amino acids to their acyl fluorides is known to proceed with a high degree of stereochemical integrity.[12]

• Base Selection: Use the minimum necessary amount of a weaker tertiary amine base like DIPEA. Stronger bases can increase the rate of racemization via enolization.

• Temperature Control: While heat is often necessary, use the lowest temperature that provides a reasonable reaction rate. A time course study to find the optimal balance between conversion and epimerization is recommended if the stereocenter is particularly labile.

References

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11496–11503. [Link]

• Falcone, E., D'Onofrio, J., & Talani, G. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal, 11(1), 89. [Link]

• Wikipedia contributors. (2024). Buchwald–Hartwig amination. Wikipedia. [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 68(6), 409-412. [Link]

• Singh, R. P., & Tandon, V. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Advances. [Link]

• Corless, V. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Chemviews. [Link]

• Talele, T. T. (2016). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]

• Semantic Scholar. (n.d.). Cu-Catalyzed C-N Coupling with Sterically Hindered Partners. Retrieved from [Link]

• Buchwald, S. L., & Kelley, B. T. (2012). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Angewandte Chemie International Edition, 51(42), 10592–10595. [Link]

• ResearchGate. (2015). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. [Link]

• Chalyk, B. A., Galkin, M. A., & Mykhailiuk, P. K. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. Molecules, 28(3), 1079. [Link]

• ResearchGate. (2014). The Synthesis of Sterically Hindered Amides. [Link]

• Royal Society of Chemistry. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• PubMed. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. [Link]

• Lundgren, R. J., & Stradiotto, M. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(7), 2734–2743. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940–972. [Link]

• American Chemical Society. (2022). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry, 87(18), 12134–12143. [Link]

• J-Stage. (1971). Studies on Azetidine Derivatives. IV. Synthesis and Some Reactions of Azetidin-3-one Derivatives. Chemical and Pharmaceutical Bulletin, 19(4), 698-704. [Link]

• Amphoteros. (2014). Uphill battles in amide couplings. [Link]

• Reddit. (2023). Bulky alkylation troubleshooting. [Link]

• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. [Link]

• Albericio, F., & El-Faham, A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. [Link]

• Hayashi, Y., & Li, Y. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Dicyanoolefins. Synfacts, 18(09), 0969. [Link]

• ResearchGate. (2021). Why did my amide syntesis does not work? [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation? [Link]

• ResearchGate. (2007). New Trends in Peptide Coupling Reagents. [Link]

• National Institutes of Health. (2010). Ambient Temperature Synthesis of High Enantiopurity N-Protected Peptidyl Ketones by Peptidyl Thiol Ester–Boronic Acid Cross-Coupling. [Link]

• American Chemical Society. (2025). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering. [Link]

• Beilstein Journals. (2024). C–C Coupling in sterically demanding porphyrin environments. [Link]

• National Institutes of Health. (2015). Three-Component Coupling of Aldehydes, 2-Aminopyridines, and Diazo Esters via Rhodium(III)-Catalyzed Imidoyl C-H Activation: Synthesis of Pyrido[1,2-α]pyrimidin-4-ones. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bachem.com [bachem.com]
• 7. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 8. blogs.rsc.org [blogs.rsc.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. merckmillipore.com [merckmillipore.com]
• 12. amphoteros.com [amphoteros.com]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Interpretation of 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol

Executive Summary

In fragment-based drug discovery (FBDD), 3-(1-Amino-2-methylpropan-2-yl)azetidin-3-ol represents a high-value "3D-rich" scaffold.[1] Unlike flat aromatic systems, this molecule offers a defined vector for side-chain exit via its quaternary center at C3.[1]

This guide provides a rigorous interpretation of its 1H NMR spectroscopy , comparing its structural rigidity and spectral footprint against linear analogues (e.g., amino alcohols) and ring-expanded counterparts (e.g., pyrrolidines).[1] We focus on the Thorpe-Ingold effect (gem-dimethyl effect) and azetidine ring strain as key performance differentiators.[1]

Structural Logic & Theoretical Shifts

Before interpreting the spectrum, we must deconstruct the magnetic environment.[1] The molecule possesses a plane of symmetry (assuming rapid N-inversion or achiral conditions), rendering the C2 and C4 protons of the azetidine ring enantiotopic (chemically equivalent in achiral solvents).[1]

The "Gem-Dimethyl Lock"

The side chain is not a simple isopropyl group; it is a modified tert-butyl moiety where one methyl is replaced by an amine (

).[1]

• Impact: The bulky gem-dimethyl group restricts bond rotation, forcing the amine and hydroxyl groups into a fixed proximity.[1] This is critical for binding affinity but complicates NMR assignment due to potential rotameric broadening if the lock is partial.

Predicted Chemical Shift Table (DMSO-d6)

Note: Values are derived from chemometric additivity rules and analogous azetidin-3-ol scaffolds.

Moiety	Proton Count	Multiplicity	Predicted Shift ( , ppm)	Structural Insight
Azetidine Ring (H2/H4)	4H	Doublet/Multiplet	3.40 – 3.80	Deshielded by ring strain and adjacent N/O. Often appears as an AB system or broadened singlet depending on ring puckering.[1]
Methylene (Side chain)	2H	Singlet	2.55 – 2.70	Adjacent to primary amine. Appears as a sharp singlet due to quaternary C neighbor (no vicinal coupling).[1]
Gem-Dimethyl	6H	Singlet	0.95 – 1.05	High-field region.[1] The intense singlet confirms the integrity of the quaternary center.[1]
Hydroxyl (-OH)	1H	Singlet/Broad	5.20 – 5.50	Visible in DMSO-d6.[1] Disappears in D2O.
Amine (-NH2)	2H	Broad	1.50 – 3.00	Highly variable; often exchanges with water peak.[1]
Azetidine (-NH)	1H	Broad	8.00 – 9.00	Only visible as a distinct peak if protonated (salt form) or in super-dry DMSO.[1]

Comparative Performance Analysis

Comparison A: Conformational Rigidity (Azetidine vs. Pyrrolidine)

The choice between an azetidine and a pyrrolidine scaffold fundamentally alters the vector of the substituents.[1]

Feature	Azetidine (This Product)	Pyrrolidine Analogue	Implication for Drug Design
Ring Strain	~25 kcal/mol	~5 kcal/mol	Azetidine is more prone to ring-opening but offers a distinct, rigid geometry.[1]
Pucker Angle	~0° (Planar average)	~30-40° (Envelope)	Azetidine substituents at C3 are projected more perpendicularly than in pyrrolidine.[1]
NMR Signature	Ring protons often simpler (A2B2 or AA'BB')	Ring protons complex (multiplets due to envelope flipping).[1]	Azetidine spectra are easier to interpret for purity checks.

Comparison B: Solvent Resolution (DMSO-d6 vs. D2O)

For this specific amino-alcohol, solvent choice is not just about solubility—it is an analytical tool.[1]

• DMSO-d6 (Recommended for Structure):

  • Why: Slows proton exchange. Allows observation of the -OH triplet (if coupling to H3 exists, though here H3 is quaternary, so it's a singlet) and -NH protons.[1]

  • Result: Complete proton count (integral = Total H).[1]

• D2O (Recommended for Purity):

  • Why: Eliminates all exchangeable protons (-OH, -NH2, -NH).[1]

  • Result: Simplifies the spectrum to just the carbon-bound protons (Ring CH2, Sidechain CH2, Methyls).[1]

  • Risk: If the pH is not controlled, the azetidine ring protons may shift significantly due to N-protonation.[1]

Experimental Protocol: Self-Validating Assignment

To ensure the spectrum you see is the molecule you synthesized, follow this "Shift-and-Shake" protocol.

Reagents[1]

• Solvent A: DMSO-d6 (99.9% D) + 0.03% TMS (Internal Reference).[1]

• Solvent B: D2O (99.9% D).[1]

• Additive: Trifluoroacetic acid-d (TFA-d) – Optional for resolution.[1]

Step-by-Step Workflow

• Baseline Acquisition (DMSO-d6):

  • Dissolve ~5-10 mg of sample in 0.6 mL DMSO-d6.

  • Acquire 1H NMR (minimum 16 scans, d1=2s).[1]

  • Checkpoint: Look for the Gem-Dimethyl singlet at ~1.0 ppm.[1] If this is a doublet, your quaternary center formation failed (likely reduced to a methine).

• The "D2O Shake" (Validation):

  • Add 2 drops of D2O directly to the NMR tube.

  • Shake and re-acquire.

  • Observation: The peaks at >4.5 ppm (OH) and broad humps (NH) must vanish.[1] The integral of the remaining signals should normalize strictly to the carbon backbone (Total 12H).[1]

• Chirality Check (Optional):

  • If the azetidine ring protons appear as complex multiplets rather than a simplified pattern, add 1 eq. of TFA-d.[1] This protonates the ring nitrogen, locking the inversion and potentially simplifying the spectrum into a clear AA'BB' system.[1]

Visualization of Logic

The following diagram illustrates the assignment logic and the structural dependencies of the chemical shifts.

Caption: Logical flow from molecular structure to NMR spectral features. The quaternary center is the linchpin for the singlet multiplicity of the methyl groups.[1]

References

• PubChem. (2023). Compound Summary: Azetidin-3-ol derivatives.[1] National Library of Medicine. [Link]

• Couty, F., & Evano, G. (2006).[1] Azetidines: New tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. (Contextual reference for Azetidine ring strain and reactivity).

• Reich, H. J. (2023). Bordwell pKa Table and NMR Shift Data. University of Wisconsin-Madison.[1] [Link][1]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry.[1] Elsevier. (Standard protocol for D2O exchange and solvent effects).

Sources

• 1. aseestant.ceon.rs [aseestant.ceon.rs]

Azetidine vs. Pyrrolidine: A Strategic Comparison of Saturated Heterocycles in Drug Design

For researchers, scientists, and drug development professionals, the selection of a core scaffold is a critical decision that profoundly shapes the trajectory of a drug discovery program. Among the saturated heterocycles that have proven their value, the four-membered azetidine and the five-membered pyrrolidine rings are frequently employed to imbue drug candidates with desirable physicochemical and pharmacological properties. This guide provides an in-depth, data-driven comparison of these two scaffolds, offering insights into their respective strengths and strategic applications in medicinal chemistry.

At a Glance: Key Physicochemical and Structural Differences

The seemingly subtle difference of a single methylene unit between azetidine and pyrrolidine gives rise to distinct characteristics that medicinal chemists can strategically exploit.

Property	Azetidine	Pyrrolidine	Significance in Drug Design
Molecular Weight	Lower	Higher	Azetidine offers a smaller scaffold, which can be advantageous for improving ligand efficiency and maintaining a lower overall molecular weight.
Ring Strain (kcal/mol)	~25.4[1]	~5.4[1]	The higher ring strain in azetidine contributes to its unique conformational properties and can influence its reactivity.[1]
pKa (of conjugate acid)	~11.29	~11.27[2]	Both are strongly basic, with very similar pKa values, making them largely interchangeable when basicity is the primary consideration.[2]
logP (Octanol/Water)	Lower (more polar)	Higher (more lipophilic)	Azetidine generally imparts greater polarity, which can lead to improved aqueous solubility and a more favorable ADME profile.[3]
Conformational Flexibility	Conformationally rigid, puckered	Flexible, undergoes pseudorotation	The rigidity of azetidine can pre-organize substituents for optimal receptor binding, reducing the entropic penalty.[4][5] The flexibility of pyrrolidine allows it to explore a wider conformational space to adapt to a binding site.[5][6]

Delving Deeper: A Comparative Analysis

Physicochemical Properties: The Impact on Drug-likeness

The choice between an azetidine and a pyrrolidine scaffold can significantly modulate a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

Solubility and Lipophilicity: The smaller, more polar nature of the azetidine ring generally leads to lower lipophilicity (logP) and higher aqueous solubility compared to the pyrrolidine ring.[3] This can be a crucial advantage in addressing solubility issues that often plague drug candidates. In a comparative study of sulfonylamides, the azetidine-containing derivative displayed higher aqueous solubility than its pyrrolidine and piperidine counterparts.

Basicity: Both azetidine and pyrrolidine are secondary amines with similar high pKa values, making them effective for introducing a basic center to interact with a target or to improve solubility through salt formation.[2] The choice between them is unlikely to be driven by a need for a significant change in basicity.

Conformational Landscape: Rigidity vs. Flexibility

The most striking difference between the two scaffolds lies in their conformational behavior.

Azetidine: The four-membered ring of azetidine is significantly more constrained than pyrrolidine. It adopts a puckered conformation, which serves to relieve some of the inherent ring strain.[4] This conformational rigidity can be a powerful tool in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity.[5] The well-defined puckered structure also projects substituents in distinct vectors, allowing for precise positioning within a receptor's binding pocket.

Pyrrolidine: In contrast, the five-membered pyrrolidine ring is much more flexible and undergoes a phenomenon known as pseudorotation, where the pucker of the ring rapidly moves around the five atoms.[6] This flexibility allows the pyrrolidine ring and its substituents to adopt a wider range of conformations, which can be advantageous for adapting to the specific geometry of a binding site.[6] However, this conformational freedom can also come at an entropic cost upon binding.

Conformational differences and their impact on receptor binding.

Synthesis: Building the Scaffolds

Both azetidine and pyrrolidine scaffolds are accessible through a variety of synthetic routes, although the construction of the strained four-membered azetidine ring can present unique challenges.

Azetidine Synthesis: Common strategies for synthesizing substituted azetidines include:

• Intramolecular Cyclization of γ-Amino Alcohols: This is a widely used method where a γ-amino alcohol is converted to a derivative with a good leaving group (e.g., mesylate, tosylate, or halide), which is then displaced by the internal amine to form the azetidine ring.[7]

• Ring Expansion of Aziridines: Various methods have been developed to expand a three-membered aziridine ring to a four-membered azetidine.[1]

• [2+2] Cycloadditions: The reaction of imines with alkenes can directly form the azetidine ring, though this can sometimes be challenging.[1]

Pyrrolidine Synthesis: The synthesis of pyrrolidines is generally well-established, with numerous reliable methods available:

• 1,3-Dipolar Cycloaddition: This is a powerful and versatile method for the stereocontrolled synthesis of polysubstituted pyrrolidines. It typically involves the reaction of an azomethine ylide with an alkene.[5][6]

• Intramolecular Cyclization: Similar to azetidine synthesis, the cyclization of acyclic precursors containing a nitrogen nucleophile and an electrophilic center is a common strategy.

• From the Chiral Pool: Readily available and enantiomerically pure amino acids like proline and hydroxyproline serve as excellent starting materials for the synthesis of chiral pyrrolidine derivatives.

Impact on Drug Properties: Case Studies and Experimental Data

The theoretical differences between azetidine and pyrrolidine are borne out in numerous medicinal chemistry programs, where the strategic replacement of one scaffold for the other has led to significant improvements in drug properties.

Metabolic Stability

A recurring theme in medicinal chemistry is the use of the azetidine ring to enhance metabolic stability. The conformational rigidity and the unique substitution patterns of azetidines can shield metabolically labile sites from enzymatic degradation.

In one reported case, the expansion of a strained azetidine ring to a more flexible pyrrolidine in a series of N-substituted azetidines resulted in a stable analogue, suggesting that the azetidine was susceptible to an intramolecular decomposition pathway that was alleviated by the larger ring.[8] However, in many other instances, the incorporation of an azetidine has been shown to improve metabolic stability compared to larger rings.[3][4][9] Several FDA-approved drugs, such as baricitinib and cobimetinib, feature an azetidine motif, which contributes to their favorable pharmacokinetic profiles.[4]

Receptor Binding and Activity

The choice between a rigid azetidine and a flexible pyrrolidine can have a profound impact on a compound's interaction with its biological target.

A classic example is the comparison of nicotine and its azetidine analogue. The azetidine-containing compound was found to bind less effectively to acetylcholine receptors, highlighting the sensitivity of the receptor to the precise geometry of the ligand.[10]

In the development of dipeptidyl peptidase IV inhibitors, a series of fluorinated pyrrolidine and azetidine amides were synthesized and tested. The fluorinated azetidides displayed unexpectedly strong activity, demonstrating that the smaller, more constrained ring could be highly effective in this context.[11]

Experimental Protocols

Protocol 1: Synthesis of N-Boc-3-Arylazetidin-3-ols

This protocol describes a common method for the synthesis of 3-substituted azetidines starting from N-Boc-azetidin-3-one.

Step 1: Grignard Addition to N-Boc-azetidin-3-one

• To a solution of the appropriate aryl bromide (1.2 equiv) in dry THF (0.5 M) under an argon atmosphere at -78 °C, add n-BuLi (1.2 equiv, 2.5 M in hexanes) dropwise.

• Stir the mixture at -78 °C for 1 hour to form the Grignard reagent.

• Add a solution of N-Boc-azetidin-3-one (1.0 equiv) in dry THF dropwise to the reaction mixture at -78 °C.

• Stir the reaction at -78 °C for 10 minutes and then allow it to warm to room temperature overnight.

• Quench the reaction by the addition of a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-Boc-3-arylazetidin-3-ol.[12]

Workflow for the synthesis of N-Boc-3-arylazetidin-3-ols.

Protocol 2: Stereoselective Synthesis of Pyrrolidines via [3+2] Cycloaddition

This protocol outlines a general procedure for the synthesis of substituted pyrrolidines using a silver-catalyzed 1,3-dipolar cycloaddition.

Step 1: In situ generation of the azomethine ylide and cycloaddition

• To a solution of an amino ester hydrochloride (1.0 equiv) in a suitable solvent (e.g., CH₂Cl₂), add a base (e.g., DBU, 1.1 equiv) and an aldehyde (1.0 equiv).

• Stir the mixture at room temperature for 30 minutes to form the imine.

• Add the dipolarophile (e.g., an activated alkene, 1.2 equiv) and a silver catalyst (e.g., Ag₂CO₃, 10 mol%).

• Stir the reaction mixture at room temperature until the starting materials are consumed (monitored by TLC).

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired substituted pyrrolidine.[13]

Conclusion: A Strategic Choice in Drug Design

The decision to employ an azetidine or a pyrrolidine scaffold is a nuanced one, driven by the specific objectives of a drug discovery program. Neither scaffold is universally superior; rather, each offers a unique set of advantages that can be leveraged to address specific challenges.

Choose Azetidine when:

• Improving metabolic stability is a key objective.

• Increasing aqueous solubility is desired.

• Conformational constraint is needed to enhance binding affinity or selectivity.

• A smaller, more ligand-efficient scaffold is required.

Choose Pyrrolidine when:

• Conformational flexibility is necessary for the ligand to adapt to the binding site.

• A well-established and versatile synthetic route is a priority.

• Exploring a wider range of substituent vectors through its flexible conformations is desired.

Ultimately, a thorough understanding of the fundamental differences in the physicochemical properties, conformational behavior, and synthetic accessibility of azetidine and pyrrolidine scaffolds empowers medicinal chemists to make rational, data-driven decisions in the design of the next generation of therapeutics.

References

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]